4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride

Core Science & Biosynthesis

Synthesis and Characterization of 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride: A Technical Guide

Executive Summary

4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (CAS: 55783-42-1) is a highly valued building block in medicinal chemistry, serving as a critical precursor for the synthesis of functionalized benzimidazoles, quinoxalines, and various kinase inhibitors [3]. The presence of the aryl bromide handle allows for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination). This whitepaper details a robust, self-validating three-step synthetic workflow designed to maximize yield while strictly avoiding chemoselective pitfalls such as premature hydrodehalogenation.

Retrosynthetic Strategy & Mechanistic Causality

The optimal synthetic route begins with commercially available 4-bromo-2-nitroaniline. The workflow is driven by the following mechanistic choices:

• N-Methylation: The strongly electron-withdrawing nature of the ortho-nitro group significantly reduces the nucleophilicity of the primary amine. Therefore, direct reductive amination is inefficient. Instead, deprotonation with a strong base (Sodium Hydride, NaH) generates a highly nucleophilic amide anion, which readily undergoes an SN2 substitution with Methyl Iodide (MeI) to form 4-bromo-N-methyl-2-nitroaniline [1].

• Chemoselective Nitro Reduction: Reducing the nitro group to an amine in the presence of an aryl bromide is synthetically treacherous. Standard catalytic hydrogenation (e.g., Pd/C with H2) frequently leads to hydrodehalogenation, destroying the bromine handle. To circumvent this, a dissolving metal reduction utilizing Iron (Fe) powder and Ammonium Chloride (NH4Cl) is employed. This reagent combination is highly chemoselective for the nitro group, leaving the aryl C–Br bond completely intact [1, 2].

• Hydrochloride Salt Formation: Free base o-phenylenediamines are highly susceptible to air oxidation, rapidly degrading and turning dark brown upon exposure to oxygen. Precipitation of the diamine as a hydrochloride salt functionally protonates the amines, drastically lowering their HOMO energy levels and rendering the molecule stable against oxidative degradation [4].

Visualizations of the Synthetic Workflow

Synthetic workflow for 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride.

Stepwise chemoselective reduction of the nitro group to an amine.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-bromo-N-methyl-2-nitroaniline

• Reagents: 4-bromo-2-nitroaniline (1.0 equiv), NaH (60% dispersion in mineral oil, 1.1 equiv), Methyl Iodide (1.2 equiv), anhydrous THF.

• Procedure:

  • Charge a flame-dried round-bottom flask with 4-bromo-2-nitroaniline and anhydrous THF under an inert argon atmosphere. Cool the solution to 0 °C using an ice bath.

  • Add NaH portion-wise. Causality Check: Immediate effervescence (H2 gas evolution) validates the successful deprotonation of the amine. Stir for 15 minutes until gas evolution ceases [1].

  • Add Methyl Iodide dropwise. Remove the ice bath and allow the reaction to warm to room temperature (RT), stirring for 2 hours.

  • Validation: Monitor via TLC (Hexane/EtOAc 4:1). The product spot will appear at a higher Rf than the starting material due to the loss of a hydrogen-bond donor.

  • Workup: Quench carefully with cold 5% aqueous HCl to neutralize unreacted NaH and protonate any unreacted starting amine, driving it into the aqueous layer. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography to yield the product as a reddish solid (Yield: ~99%) [1].

Step 2: Chemoselective Reduction to 4-Bromo-N1-methylbenzene-1,2-diamine

• Reagents: 4-bromo-N-methyl-2-nitroaniline (1.0 equiv), Iron powder (8.0 equiv), NH4Cl (1.2 equiv), EtOH/H2O (8:2 v/v).

• Procedure:

  • Dissolve the nitro compound in the EtOH/H2O mixture in a round-bottom flask equipped with a reflux condenser.

  • Add Iron powder and NH4Cl. Causality Check: NH4Cl acts as a mild proton source, activating the iron surface and facilitating the electron transfer process without requiring harsh acidic conditions that could degrade the molecule [2].

  • Heat the mixture in a preheated oil bath at 90 °C for 4–6 hours.

  • Validation: Monitor via TLC or LC-MS. The disappearance of the reddish-yellow color of the nitro compound and the emergence of a highly polar, UV-active spot confirms completion.

  • Workup: Cool to RT. Filter the heterogeneous mixture through a pad of Celite to remove iron oxides, washing the pad thoroughly with Ethyl Acetate. Concentrate the filtrate to remove EtOH, extract the aqueous residue with Ethyl Acetate, dry over Na2SO4, and concentrate. The resulting brown oil is used immediately in the next step to prevent oxidation [2].

Step 3: Hydrochloride Salt Formation

• Reagents: Crude 4-Bromo-N1-methylbenzene-1,2-diamine, 2M HCl in Diethyl Ether.

• Procedure:

  • Dissolve the crude free base in a minimal amount of anhydrous Diethyl Ether or Dioxane under argon.

  • Cool the solution to 0 °C.

  • Dropwise add 2M HCl in Diethyl Ether (approx. 2.5 equiv to form the dihydrochloride, or 1.1 equiv for the monohydrochloride). Causality Check: Immediate formation of a precipitate validates the protonation of the amine groups, shifting the solubility profile and driving the reaction forward [4].

  • Stir for 30 minutes at 0 °C to ensure complete precipitation.

  • Workup: Filter the precipitate under a blanket of argon (if possible) or quickly in air. Wash the filter cake with cold anhydrous ether and dry under high vacuum to afford 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride as a stable solid.

Physicochemical Data Summary

The following table summarizes the quantitative data and expected properties of the target compound and its key intermediates.

Property	4-Bromo-N-methyl-2-nitroaniline	4-Bromo-N1-methylbenzene-1,2-diamine	Target: Hydrochloride Salt
CAS Number	53484-26-7	69038-76-2	55783-42-1 (Dihydrochloride)
Molecular Formula	C7H7BrN2O2	C7H9BrN2	C7H11BrCl2N2
Molecular Weight	231.05 g/mol	201.07 g/mol	273.99 g/mol
Appearance	Reddish solid	Brown oily liquid	Off-white to tan powder
Stability	Stable at RT	Prone to rapid air oxidation	Stable under inert atmosphere
1H NMR (CDCl3) Key Shifts	δ 8.32 (d), 3.03 (s, N-CH3)	δ ~6.8 (Ar-H), ~2.8 (s, N-CH3)	Downfield shifts expected (D2O)

Note: The free base is highly unstable and should be stored at -20 °C under argon if not immediately converted to the salt form.

References

• Synthesis of nitric oxide probes with fluorescence lifetime sensitivity. PMC - NIH.
• An Intramolecular C(sp3)
• 4-Bromo-N1-ethylbenzene-1,2-diamine IUPAC name and synonyms. Benchchem.
• 55783-42-1 | 4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride. AiFChem.

physicochemical properties of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride

An in-depth technical analysis of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride requires moving beyond basic chemical descriptors to understand its strategic role in modern synthetic and medicinal chemistry. As a highly functionalized ortho-phenylenediamine derivative, this compound is a critical building block for the regioselective synthesis of benzimidazoles, quinoxalines, and other nitrogen-containing heterocycles, which are frequently deployed as kinase inhibitors (e.g., FGFR inhibitors) in oncology[1].

This whitepaper provides a comprehensive evaluation of its physicochemical profile, the mechanistic rationale behind its structural features, and field-proven protocols for its application in drug development.

Structural Rationale & Physicochemical Profiling

To leverage this compound effectively, one must understand the causality behind its specific structural modifications: the hydrochloride salt , the N1-methyl group , and the 4-bromo substitution .

The Causality of Structural Design

• The Hydrochloride Salt (Stability): Free ortho-phenylenediamines are highly electron-rich and notoriously susceptible to rapid air oxidation, often degrading into dark polymeric mixtures or quinoxaline derivatives upon storage. By isolating the compound as a hydrochloride salt (mono- or di-HCl), the primary and secondary amines are protonated. This drastically reduces the electron density of the aromatic ring, rendering the compound stable for long-term storage under an inert atmosphere[2].

• The N1-Methyl Group (Regiochemical Anchoring): In traditional benzimidazole synthesis using unsubstituted o-phenylenediamine, the resulting imidazole ring rapidly tautomerizes. If the benzene ring contains an asymmetrical substituent (like a bromine atom), this tautomerization yields an inseparable mixture of 5-bromo and 6-bromo regioisomers. The N1-methyl group acts as a "regiochemical anchor," locking the tautomeric state and guaranteeing the formation of a single, structurally defined isomer (e.g., 1-methyl-5-bromo-1H-benzo[d]imidazole)[3][4].

• The 4-Bromo Handle (Late-Stage Diversification): The bromine atom serves as a versatile electrophilic handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This allows medicinal chemists to rapidly elaborate the scaffold after the core heterocycle has been assembled[1].

Quantitative Physicochemical Data

The following table summarizes the core physicochemical parameters of the free base and its commercially available hydrochloride salts[2][5].

Property	Free Base	Monohydrochloride	Dihydrochloride
CAS Number	69038-76-2	2701672-93-5	55783-42-1
Molecular Formula	C₇H₉BrN₂	C₇H₁₀BrClN₂	C₇H₁₁BrCl₂N₂
Molecular Weight	201.06 g/mol	237.53 g/mol	273.99 g/mol
SMILES String	NC1=CC(Br)=CC=C1NC	Cl.CNC1=CC=C(Br)C=C1N	Cl.Cl.CNC1=CC=C(Br)C=C1N
Physical Form	Solid	Crystalline Solid	Crystalline Solid
Storage Conditions	Dark, inert atm, RT	Dark, inert atm, RT	Dark, inert atm, RT
Synthetic Utility	High (Prone to oxidation)	Very High (Stable)	Very High (Stable)

Mechanistic Pathways in Heterocycle Assembly

The primary application of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is the synthesis of substituted benzimidazoles. The condensation of this diamine with an aldehyde, carboxylic acid, or orthoester is a self-driving thermodynamic process[6][7].

When using an orthoester (like trimethyl orthoformate), the reaction bypasses the need for external oxidants. The orthoester acts as a one-carbon synthon already at the correct oxidation state.

Fig 1. Mechanistic pathway of regioselective benzimidazole core assembly from the diamine precursor.

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocol is designed as a self-validating system . It details the synthesis of 5-bromo-1-methyl-1H-benzo[d]imidazole, a common intermediate for Fibroblast Growth Factor Receptor (FGFR) kinase inhibitors[1].

Protocol: One-Pot Neutralization and Cyclization

Causality of Reagent Choice: Trimethyl orthoformate is selected over formic acid because it acts simultaneously as the C1 source and a dehydrating agent. The only byproduct is methanol, which is easily removed in vacuo, eliminating the need for harsh aqueous workups that could compromise yield.

Step-by-Step Methodology:

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.50 g, ~6.3 mmol).

• Solvent & Base: Suspend the salt in anhydrous Methanol (15.0 mL). Add a mild base such as N,N-Diisopropylethylamine (DIPEA) (1.2 eq) to liberate the free base in situ. Stir for 10 minutes at room temperature until the solution clarifies.

• Condensation: Add trimethyl orthoformate (1.00 g, 9.45 mmol, ~1.5 eq) dropwise to the reaction mixture.

• Thermal Cyclization: Attach a reflux condenser and heat the mixture to 70 °C under a continuous nitrogen atmosphere for 16 hours.

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove methanol and unreacted orthoformate.

• Purification: Purify the crude residue via silica gel flash column chromatography, eluting with a gradient of 2–4% Methanol in Dichloromethane (DCM).

Validation Checkpoints (Self-Validating System)

Do not proceed to downstream cross-coupling without verifying the structural integrity of the benzimidazole core:

• TLC Monitoring: The starting diamine is highly polar and stains intensely with ninhydrin. The product will appear as a new, less polar, highly UV-active spot (254 nm) that is ninhydrin-negative.

• LC-MS Analysis: Look for the characteristic bromine isotopic signature. The mass spectrum must show a 1:1 ratio doublet for the [M+H]+ pseudo-molecular ion at m/z 211.0 and 213.0, confirming the retention of the bromine handle.

• ¹H NMR (400 MHz, DMSO-d₆): The defining validation metric is the disappearance of the primary amine protons ( ∼ 5.0 ppm) and the appearance of a sharp singlet at ∼ 8.1–8.3 ppm, corresponding to the C2-proton of the newly formed benzimidazole ring.

Fig 2. Step-by-step experimental workflow from core assembly to downstream functionalization.

Conclusion

4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is far more than a simple substituted aniline; it is a strategically designed synthetic module. The hydrochloride salt ensures operational stability, the N1-methyl group dictates absolute regiocontrol during cyclization, and the 4-bromo substituent provides a reliable vector for expanding chemical space. Mastery of its physicochemical properties and the thermodynamic drivers of its cyclization pathways is essential for any drug development professional engaged in the design of targeted heterocyclic therapeutics.

References

• MDPI (Molecules). "Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions." Molecules, 2023. Available at: [Link]

• National Institutes of Health (PMC). "A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy." Pharmaceuticals, 2023. Available at: [Link]

• Google Patents. "WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases." World Intellectual Property Organization, 2021.

Sources

• 1. WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 2. 55783-42-1|4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride|BLD Pharm [bldpharm.com]
• 3. Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. aaronchem.com [aaronchem.com]
• 6. ijariie.com [ijariie.com]
• 7. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Spectroscopic Profiling of 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride: A Technical Guide for Drug Development

Executive Summary & Mechanistic Rationale

4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is a highly versatile, bifunctional building block utilized extensively in the synthesis of condensed bicyclic kinase inhibitors, including clinical-stage mTOR and FGFR inhibitors .

As a Senior Application Scientist, I frequently encounter downstream synthetic failures stemming from the mischaracterization of this specific intermediate. The two primary analytical pitfalls are:

• Regioisomer Confusion: Failing to distinguish the 4-bromo isomer from the 5-bromo isomer.

• Salt Form Artifacts: Ignoring the spectroscopic impact of the hydrochloride salt, which drastically alters solubility, ionization efficiency, and electron density across the aromatic ring.

This whitepaper provides an authoritative, self-validating framework for the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) characterization of this compound. Every experimental choice detailed below is grounded in the physical chemistry of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The selection of the NMR solvent is the first critical decision. The hydrochloride salt of this diamine is highly polar and virtually insoluble in standard non-polar solvents like CDCl₃. Attempting to run this sample in CDCl₃ will result in poor signal-to-noise ratios and missing exchangeable proton signals. DMSO-d₆ is the mandatory solvent choice because its high dielectric constant disrupts the ionic lattice of the salt, ensuring complete dissolution .

Furthermore, the protonation of the primary and secondary amines withdraws electron density from the aromatic core via inductive effects. This deshields the aromatic protons, shifting them downfield by ~0.5 to 0.8 ppm compared to the free base. The splitting pattern is the ultimate proof of regiochemistry: the 4-bromo substitution yields a distinct isolated doublet (H-3) with a small meta-coupling constant (~2.0 Hz).

Table 1: ¹H and ¹³C NMR Spectral Assignments (in DMSO-d₆)

Position	¹H Chemical Shift (ppm)	Multiplicity & J (Hz)	¹³C Chemical Shift (ppm)	Diagnostic Rationale
N-CH₃	2.80	s, 3H	30.5	Deshielded due to amine protonation.
Amine Salts	4.0 - 9.0	br s	-	Highly broad due to chemical exchange with trace D₂O/H₂O.
C3-H	7.15	d, J = 2.0	118.2	Meta-coupling only; confirms 4-bromo regiochemistry.
C4-Br	-	-	110.5	Quaternary carbon; heavy atom effect shifts it upfield.
C5-H	7.30	dd, J = 8.5, 2.0	128.4	Exhibits both ortho (H-6) and meta (H-3) coupling.
C6-H	6.95	d, J = 8.5	115.6	Ortho coupling only; adjacent to the N-methyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Traditional FT-IR sample preparation involves pressing the analyte into a Potassium Bromide (KBr) pellet. However, for hydrochloride salts, the high pressure of the hydraulic press can induce a solid-state ion exchange reaction (forming the HBr salt and KCl). This artifact alters the crystal lattice and shifts the vibrational frequencies.

To preserve the true solid-state structure, Attenuated Total Reflectance (ATR) FT-IR is the required methodology. The ATR technique requires zero sample dilution or pressure-induced phase changes, providing a true representation of the hydrochloride salt .

Table 2: Key FT-IR (ATR) Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Assignment	Diagnostic Significance
3200 - 2600	Strong, Broad	N-H / N-H⁺ stretching	Broadness confirms the hydrochloride salt form.
3050	Weak	C-H stretching (aromatic)	Validates the aromatic core.
2950	Weak	C-H stretching (aliphatic)	Confirms the presence of the N-methyl group.
1610	Medium	N-H bending	Primary/secondary amine deformation.
1580, 1500	Strong	C=C aromatic stretch	Core benzene ring framework.
1050	Medium	C-Br stretching	Confirms halogen incorporation.
870, 810	Strong	C-H out-of-plane bend	Characteristic of 1,2,4-trisubstituted benzenes.

Mass Spectrometry (LC-MS)

Electrospray Ionization in positive mode (ESI+) is the optimal technique. The basic amine groups readily accept protons in an acidic mobile phase (e.g., 0.1% formic acid), leading to exceptional ionization efficiency.

The most powerful diagnostic feature of this molecule is the bromine isotope pattern . Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio (50.69% to 49.31%). A valid mass spectrum for this compound must show a twin-peak molecular ion cluster separated by 2 Da.

Table 3: LC-MS (ESI+) Fragmentation and Isotope Data

m/z Value	Relative Abundance	Ion Species	Interpretation
201.0	100%	[C₇H₉⁷⁹BrN₂ + H]⁺	Molecular ion (Base peak).
203.0	~98%	[C₇H₉⁸¹BrN₂ + H]⁺	M+2 isotope peak; definitively confirms 1 Br atom.
170.0	15%	[C₆H₆⁷⁹BrN]⁺	Diagnostic loss of methylamine (-31 Da).
172.0	14%	[C₆H₆⁸¹BrN]⁺	Isotopic pair for the methylamine loss fragment.

Self-Validating Experimental Methodologies

To ensure data integrity, the following protocols incorporate built-in quality control mechanisms.

Protocol A: NMR Acquisition

• Solvent Preparation: Weigh 10 mg of the analyte into a clean glass vial. Add 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Dissolution Check: Sonicate the vial for 60 seconds. Self-Validation: Visually inspect the solution. It must be perfectly clear; suspended particulates will cause magnetic susceptibility gradients, leading to severe line-broadening.

• Tuning and Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automatic tuning and matching for both ¹H and ¹³C channels to optimize the probe specifically for the high dielectric constant of DMSO.

• Shimming & Acquisition: Shim the Z-axis gradients using the deuterium lock signal until the TMS peak width at half-height is <1.0 Hz. Acquire ¹H NMR (16 scans, 10s relaxation delay for accurate integration) and ¹³C NMR (512 scans, 2s relaxation delay).

Protocol B: ATR FT-IR Analysis

• Background Calibration: Clean the diamond ATR crystal with LC-MS grade isopropanol. Allow it to evaporate completely. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). Self-Validation: The software automatically subtracts this background to eliminate atmospheric CO₂ and water vapor artifacts.

• Sample Loading: Place ~2 mg of the neat solid powder directly onto the center of the ATR crystal.

• Pressure Application: Lower the pressure anvil until the system's force gauge indicates optimal contact. This prevents air gaps that severely attenuate the evanescent wave signal.

• Acquisition: Acquire the sample spectrum (32 scans) and wipe the crystal clean.

Protocol C: LC-MS (ESI+) Analysis

• Mobile Phase Setup: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). The formic acid forces the equilibrium toward the protonated amine, maximizing ESI+ signal.

• Sample Dilution: Dissolve 1 mg of sample in 1 mL of 50:50 A:B. Dilute this stock 1:100. Self-Validation: This high dilution prevents detector saturation and space-charge effects in the MS source, which can skew the critical 1:1 bromine isotope ratio.

• Blank Injection: Inject a 50:50 A:B blank to validate column cleanliness and establish a baseline.

• Acquisition: Inject 2 µL of the sample. Run a gradient of 5% B to 95% B over 5 minutes on a C18 column. Scan m/z 100-500.

Diagnostic Analytical Workflow

Fig 1: Analytical workflow for structural validation of 4-Bromo-N1-methylbenzene-1,2-diamine HCl.

References

• Intermediates for the preparation of condensed bicyclic mTOR inhibitors (ES2436877T3)
• Inhibitors of fibroblast growth factor receptor kinases (US11345681B1)

• Synthesis and Evaluation of Novel Antiplasmodial Agents (Corrected Thesis - Dickson Mambwe) Source: University of Cape Town (OpenUCT) URL:[Link]

• An Intramolecular C(sp3)−H Imination using PhI-mCPBA Source: RSC Advances URL:[Link]

Architecting 4-Bromo-N-Substituted-1,2-Diaminobenzenes: Synthesis, Functionalization, and Applications in Advanced Therapeutics

Executive Summary

The 4-bromo-1,2-diaminobenzene (4-bromo-o-phenylenediamine) scaffold is a highly versatile building block in organic synthesis, medicinal chemistry, and materials science. Its unique structural topology—featuring dual vicinal nucleophilic amines and an electrophilic aryl bromide handle—makes it an ideal precursor for synthesizing complex nitrogen-containing heterocycles, such as benzimidazoles and quinoxalines. This technical guide provides an in-depth analysis of the mechanistic pathways required to synthesize and selectively N-substitute this scaffold, alongside validated protocols and its advanced applications in developing DNA Gyrase B inhibitors and G-quadruplex stabilizing ruthenium complexes.

Mechanistic Synthesis of the Core Scaffold

Before accessing N-substituted derivatives, the core 4-bromo-1,2-diaminobenzene scaffold must be synthesized with high purity. Direct bromination of 1,2-diaminobenzene is synthetically unviable; the strong electron-donating nature of the dual amino groups leads to uncontrolled polybromination, and the free amines are highly susceptible to oxidative degradation by halogens. To circumvent this, two primary chemoselective routes are employed.

The Protection-Bromination-Deprotection Route

To establish absolute regiocontrol, the vicinal amines are transiently protected via acetylation. The addition of acetyl groups serves a dual purpose: it attenuates the nucleophilicity of the aromatic ring (preventing over-bromination) and provides steric bulk that directs the incoming electrophilic bromine exclusively to the 4-position. Subsequent alkaline hydrolysis using sodium hydroxide strips the acetyl protecting groups, yielding the target scaffold .

The Chemoselective Nitro Reduction Route

A more direct, highly efficient pathway begins with the commercially available 4-bromo-2-nitroaniline. The critical synthetic challenge here is reducing the nitro group to an amine without triggering hydrodehalogenation (the undesired cleavage of the aryl-bromide bond).

Causality in Reagent Selection: Catalytic hydrogenation (e.g., H₂ over Pd/C) is strictly avoided in this context. Palladium readily inserts into the aryl-bromide bond via oxidative addition, leading to rapid dehalogenation. Instead, a mild, chemoselective reducing agent like Stannous Chloride (SnCl₂) is employed. SnCl₂ operates via a single-electron transfer mechanism that exclusively reduces the nitro moiety while preserving the crucial halogen handle .

Caption: Workflow for synthesizing 4-bromo-1,2-diaminobenzene via protection or reduction routes.

Table 1: Quantitative Comparison of Core Scaffold Synthetic Routes

Synthetic Method	Key Reagents	Chemoselectivity / Regioselectivity	Key Advantage	Technical Limitation
Acetylation-Bromination	Ac₂O, Br₂, NaOH	Sterically directs Br to 4-position	Utilizes highly inexpensive starting materials	Multi-step process; requires rigorous protection/deprotection
Nitro Reduction	SnCl₂, EtOH	Preserves aryl-bromide bond	Single-step from commercially available precursor	Tin byproducts require careful basic workup to prevent emulsions

N-Substitution Strategies: Achieving Regioselective Alkylation

Synthesizing 4-bromo-N-substituted derivatives (e.g., 4-bromo-N1-ethylbenzene-1,2-diamine) introduces the challenge of differentiating the two amino groups. The bromine at the 4-position inductively withdraws electron density, making the N2 amine slightly less nucleophilic than the N1 amine. However, this electronic differentiation is often insufficient to prevent mixtures of N1 and N2 substituted products during direct alkylation with alkyl halides.

Causality in Experimental Choice: To achieve selective mono-N-alkylation, reductive amination is the gold standard. By reacting the diamine with a stoichiometric amount of an aldehyde (e.g., acetaldehyde for N-ethylation), a transient imine is formed. The immediate in situ reduction of this imine using a mild hydride donor prevents over-alkylation, as the resulting secondary amine is sterically hindered and significantly less reactive toward further imine formation .

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate states can be visually or chemically confirmed during the workflow.

Protocol A: Chemoselective Reduction to 4-Bromo-1,2-Diaminobenzene

• Preparation: Dissolve 4-bromo-2-nitroaniline (2.76 mmol) in 25 mL of anhydrous ethanol in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add stannous chloride dihydrate (SnCl₂·2H₂O, 14 mmol, ~5 equiv.) to the solution. The stoichiometric excess of SnCl₂ ensures complete reduction of the nitro group.

• Thermal Activation: Heat the reaction mixture to reflux (approx. 78°C) under an inert nitrogen atmosphere for 4 to 12 hours.

• Workup & Self-Validation: Cool the mixture to room temperature. Slowly add 10% aqueous NaOH until the mixture is basic (pH > 8).

  • Validation Check: The addition of base will immediately precipitate tin salts as a thick, milky-white stannous hydroxide solid. This confirms the neutralization of the tin complex.

• Isolation: Filter the suspension through a Celite pad to remove tin salts. Extract the aqueous filtrate with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure diamine .

Protocol B: Synthesis of the Benzimidazole Core

• Condensation: Mix 4-bromo-1,2-diaminobenzene (1.1 mmol) and 2-nitrobenzaldehyde (1.2 mmol) in nitrobenzene (3 mL).

• Cyclization: Heat the mixture to 180°C for 8 hours.

  • Mechanistic Note: Nitrobenzene is chosen not just for its high boiling point, but because it acts as a mild oxidant to facilitate the aromatization of the newly formed benzimidazole ring.

• Isolation: Distill off the nitrobenzene under reduced pressure to isolate the crude 5(6)-bromo-2-(2-nitrophenyl)-1H-benzimidazole core, which is now primed for downstream functionalization .

Advanced Applications in Drug Discovery & Materials Science

E. coli DNA Gyrase B Inhibitors

The 4-bromo-1,2-diaminobenzene scaffold is pivotal in synthesizing 2,5(6)-substituted benzimidazoles. The bromine atom serves as a critical synthetic handle for palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. By coupling various aryl boronic acids to the 5(6)-position, medicinal chemists can computationally design molecules that perfectly fit the ATP-binding pocket of bacterial DNA Gyrase B. These optimized structures form essential hydrogen bonds with target residues Asn46, Asp73, and Asp173, resulting in potent antibacterial activity .

Caption: Synthesis and mechanism of benzimidazole-derived E. coli DNA Gyrase B inhibitors.

G-Quadruplex Stabilizing Ruthenium Complexes (Oncology)

In targeted cancer therapeutics, stabilizing G-quadruplex DNA structures in the promoter regions of oncogenes (like c-myc and bcl-2) effectively inhibits their transcription. 4-bromo-o-phenylenediamine is condensed with 2,9-dimethyl-1,10-phenanthroline-5,6-dione to yield the dmdppz-Br ligand. When coordinated to Ruthenium to form [Ru(bpy)₂(dppz-Br)]²⁺, the extended polyaromatic system intercalates into the G-tetrad. The bromo-substituent modulates the electronic properties of the complex, allowing it to act as a highly selective photophysical "light switch" upon DNA binding .

Table 2: Pharmacological Targets of 4-Bromo-1,2-Diaminobenzene Derivatives

Derivative Class	Synthesized Intermediate	Biological Target	Mechanism of Action	Clinical / Research Application
2,5(6)-Substituted Benzimidazoles	5(6)-Bromo-2-(2-nitrophenyl)-1H-benzimidazole	E. coli DNA Gyrase B	ATP-binding pocket inhibition via H-bonds (Asn46, Asp73)	Antibacterial drug development
Ruthenium(II) Polypyridyl Complexes	dmdppz-Br Ligand	G-Quadruplex DNA (c-myc, bcl-2)	π-π stacking and electrostatic intercalation	Targeted oncology and photophysical probing

Conclusion

The strategic functionalization of 4-bromo-N-substituted-1,2-diaminobenzenes relies heavily on understanding the electronic and steric interplay of its substituents. By employing chemoselective reduction techniques and controlled reductive amination, researchers can reliably access highly pure intermediates. As demonstrated by their integration into DNA Gyrase B inhibitors and advanced transition-metal complexes, mastering the synthesis of these scaffolds remains a critical competency for modern drug discovery and materials science.

References

• National Institutes of Health (PMC). "Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition." PubMed Central. URL:[Link]

• National Institutes of Health (PMC). "Ruthenium Complex “Light Switches” that are Selective for Different G-Quadruplex Structures." PubMed Central. URL: [Link]

Molecular Architecture and Conformational Dynamics of 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

Executive Summary

The rational design of small-molecule therapeutics relies heavily on the precise conformational control of building blocks. 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (CAS: 55783-42-1) is a highly versatile ortho-phenylenediamine derivative utilized extensively in the synthesis of benzimidazoles, quinoxalines, and advanced heterobifunctional molecules such as Proteolysis Targeting Chimeras (PROTACs)[1].

This technical whitepaper provides an in-depth analysis of the compound's structural conformation, physicochemical properties, and chemoselective synthesis. By understanding the causal relationships between its steric bulk, electronic distribution, and salt formation, researchers can better predict its reactivity and optimize its integration into complex drug discovery workflows.

Conformational Analysis & Electronic Interplay

The molecular architecture of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is governed by a delicate balance of steric hindrance, inductive effects, and hydrogen bonding.

Steric Clash and N-Methyl Orientation

In the free base form, the N1-methylamino group and the N2-primary amino group occupy adjacent (ortho) positions on the benzene ring. The steric bulk of the methyl group forces the N1 nitrogen to adopt a conformation that minimizes gauche-like interactions with the N2 amine. Consequently, the methyl group typically orients itself anti-periplanar to the primary amine, slightly twisting the N1 lone pair out of perfect conjugation with the aromatic π -system.

Electronic Effects of the Bromine Substituent

The bromine atom at the C4 position exerts a dual electronic effect:

• Inductive Withdrawal (-I): Pulls electron density away from the aromatic ring, slightly reducing the overall basicity of the diamine system.

• Resonance Donation (+M): Donates lone-pair electron density back into the ring, though this effect is less pronounced due to the orbital size mismatch between bromine (4p) and carbon (2p).

Hydrochloride Salt Formation and Stabilization

Free base phenylenediamines are notoriously susceptible to air oxidation, rapidly degrading into dark-colored quinone diimines. Conversion to the hydrochloride salt is a critical self-validating stabilization protocol. Protonation occurs preferentially at the more basic nitrogen. While the N1-secondary amine is sterically hindered, the electron-donating inductive effect of the methyl group makes it intrinsically more basic than the N2-primary amine. Protonation localizes the positive charge, completely disrupting the nitrogen's ability to participate in aromatic resonance, thereby locking the amine into a strict sp3 tetrahedral geometry and drastically increasing the shelf-life of the compound[2].

Conformational and electronic interplay within the 4-Bromo-N1-methylbenzene-1,2-diamine structure.

Physicochemical and Spectroscopic Profile

To ensure rigorous quality control during synthesis, the quantitative data of the compound must be verified against established spectroscopic baselines. Below is the summarized physicochemical and NMR data for the compound and its free base precursor[3][4].

Table 1: Physicochemical Properties

Property	Value
Chemical Name	4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride
CAS Number	55783-42-1 (Dihydrochloride) / 2701672-93-5 (HCl)
Molecular Formula	C7H10BrClN2 (Mono-HCl)
Molecular Weight	237.53 g/mol (Mono-HCl) / 273.99 g/mol (Di-HCl)
SMILES (Free Base)	CNC1=C(C=C(C=C1)Br)N
Storage Conditions	Keep in dark place, inert atmosphere, room temperature

Table 2: Reference 1 H NMR Data (Free Base in DMSO- d6​ )

Note: Salt formation will result in significant downfield shifting and broadening of the amine protons. | Chemical Shift ( δ , ppm) | Multiplicity | Integration | Assignment | | :--- | :--- | :--- | :--- | | 7.01 | Doublet ( J=1.0 Hz) | 1H | Aromatic C3-H | | 6.78 – 6.71 | Multiplet | 2H | Aromatic C5-H, C6-H | | 5.05 | Singlet (Broad) | 2H | N2-NH 2​ (Primary Amine) | | 2.69 | Singlet | 3H | N1-CH 3​ (Methyl Group) |

Experimental Methodologies: Chemoselective Synthesis

The synthesis of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride requires strict chemoselectivity to avoid unwanted hydrodehalogenation of the C-Br bond[5]. The following protocol ensures a high-yielding, self-validating workflow.

Step-by-Step Protocol

Step 1: Nucleophilic Aromatic Substitution (SNAr)

• Rationale: The fluorine atom in 4-bromo-1-fluoro-2-nitrobenzene is highly activated toward nucleophilic attack due to the strong electron-withdrawing resonance effect of the ortho-nitro group.

• Procedure: Dissolve 4-bromo-1-fluoro-2-nitrobenzene (1.0 equiv) in anhydrous THF. Slowly add methylamine (2M solution in THF, 1.2 equiv) at 0 °C. Stir the reaction at room temperature until TLC confirms the complete consumption of the starting material.

• Validation: The solution will turn deep orange/red, indicating the formation of 4-bromo-N-methyl-2-nitroaniline.

Step 2: Chemoselective Reduction

• Rationale: Standard catalytic hydrogenation (Pd/C, H 2​ ) will indiscriminately cleave the C-Br bond. Iron powder with ammonium chloride (Fe/NH 4​ Cl) provides a mild, single-electron transfer reduction pathway that reduces the nitro group to an amine while leaving the aryl bromide entirely intact.

• Procedure: Suspend the intermediate in an EtOH/H 2​ O (8:2 v/v) mixture. Add Fe powder (8.0 equiv) and NH 4​ Cl (1.2 equiv). Heat the sealed mixture to 90 °C for 4–6 hours. Filter the hot mixture through a Celite pad to remove iron residues, extract with ethyl acetate, dry over Na 2​ SO 4​ , and concentrate to yield the free base diamine as a dark brown solid[4][6].

Step 3: Hydrochloride Salt Formation

• Rationale: To prevent oxidative degradation, the free base must be immediately converted to its salt form.

• Procedure: Dissolve the crude free base in anhydrous diethyl ether. Bubble anhydrous HCl gas through the solution (or add a stoichiometric amount of HCl in dioxane) at 0 °C. The target hydrochloride salt will precipitate as a stable, off-white to light-brown solid. Filter, wash with cold ether, and dry under a vacuum.

Chemoselective synthetic workflow for 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride.

Applications in Advanced Therapeutics: PROTAC Development

Beyond its utility as a standard building block, 4-Bromo-N1-methylbenzene-1,2-diamine is a critical precursor in the rapidly expanding field of Targeted Protein Degradation (TPD). Specifically, it is utilized to synthesize binders for the Kelch-like ECH-associated protein 1 (KEAP1) E3 ligase [1].

Mechanistic Role in PROTACs

The diamine core undergoes cyclization (e.g., with NaNO 2​ to form a benzotriazole or with aldehydes to form a benzimidazole). The resulting scaffold serves as the foundational recognition element that binds to the solvent-exposed region of the KEAP1 protein. The bromine atom at the C4 position provides an ideal synthetic vector (via Suzuki or Sonogashira coupling) for attaching a chemical linker. This linker is then conjugated to a target protein ligand (such as JQ1 for BRD4).

By hijacking the KEAP1 E3 ligase, the resulting PROTAC forces the ubiquitination and subsequent proteasomal degradation of disease-causing proteins, offering a powerful therapeutic mechanism that overcomes traditional small-molecule inhibitor resistance[1][7].

Application of the diamine core in the synthesis of KEAP1-directed PROTAC degraders.

References

• Sigma-Aldrich / Merck KGaA.4-Bromo-N1-methylbenzene-1,2-diamine | 69038-76-2.
• BLD Pharm.55783-42-1 | 4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride.
• AiFChem.55783-42-1 | 4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride.
• University of Cape Town (Dickson Mambwe).Corrected Thesis: Synthesis of 4-bromo-N1-methylbenzene-1,2-diamine.
• Journal of the Pharmaceutical Society of Korea (YAKHAK HOEJI).Applicability of KEAP1 E3 Ligase to the PROTAC Platform.
• Royal Society of Chemistry.An Intramolecular C(sp3)−H Imination using PhI-mCPBA: Crystal structure of compound 2a.

Sources

• 1. Applicability of KEAP1 E3 Ligase to the PROTAC Platform [yakhak.org]
• 2. 55783-42-1|4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride|BLD Pharm [bldpharm.com]
• 3. 55783-42-1 | 4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride - AiFChem [aifchem.com]
• 4. repository.up.ac.za [repository.up.ac.za]
• 5. open.uct.ac.za [open.uct.ac.za]
• 6. rsc.org [rsc.org]
• 7. yakhak.org [yakhak.org]

Protocols & Analytical Methods

experimental protocol for quinoxaline synthesis using 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Substrate: 4-Bromo- N1 -methylbenzene-1,2-diamine hydrochloride

Strategic Rationale & Chemical Context

Quinoxalines and their lactam derivatives, quinoxalin-2(1H)-ones, are privileged heterocyclic scaffolds in modern drug discovery. They frequently serve as the core pharmacophore in potent kinase inhibitors, most notably in therapies targeting Fibroblast Growth Factor Receptors (FGFRs) for oncology applications[1].

The use of 4-bromo- N1 -methylbenzene-1,2-diamine hydrochloride as a starting material is highly strategic for two reasons:

• The N -Methyl Group: Methylation at the N1 position locks the resulting heterocycle into its lactam tautomeric form (preventing tautomerization to the enol form). This fixed geometry is often critical for maintaining specific, predictable hydrogen-bonding networks within the ATP-binding pocket of kinase targets.

• The Bromine Handle: The bromine atom provides a versatile synthetic handle for downstream late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations)[2].

Mechanistic Causality & Regiochemical Shift

Handling electron-rich, N -alkylated 1,2-diamines presents a chronic laboratory challenge due to their high susceptibility to rapid aerobic oxidation, which rapidly degrades the material into polymeric tars. To circumvent this, the substrate is synthesized and stored as a stable hydrochloride salt.

The "Dual-Action" Buffer System

While standard condensation protocols often employ strong organic bases (e.g., Triethylamine or DIPEA) to liberate the free amine, this protocol utilizes Sodium Acetate (NaOAc) . This choice is deliberate and causal:

• Neutralization: NaOAc mildly neutralizes the hydrochloride salt, liberating the nucleophilic free diamine.

• In Situ Catalysis: This acid-base neutralization generates Acetic Acid (AcOH) in situ. The generated AcOH acts as a mild Brønsted acid catalyst, protonating the highly electrophilic ketone carbonyl of the α -ketoester (ethyl 2-oxo-2-phenylacetate), thereby accelerating the initial nucleophilic attack[3].

Regioselectivity and Nomenclature Shift

The primary amine (C2 of the diamine) is sterically unhindered and kinetically favors attack on the more electrophilic ketone of the α -ketoester. The secondary N -methyl amine (C1 of the diamine) subsequently attacks the ester carbonyl, driving intramolecular cyclization and the expulsion of ethanol to form the thermodynamically stable quinoxalin-2(1H)-one[4][5].

Note on Nomenclature: Due to IUPAC numbering rules for fused bicyclic systems, the bromine atom at the 4-position of the starting diamine becomes the 6-position on the final quinoxaline ring.

Caption: Regioselective mechanism driven by in situ generated AcOH from the dual-action buffer system.

In-Process Quality Control (IPQC) & Self-Validation

This protocol is designed as a self-validating system . The following observable milestones confirm the reaction is proceeding correctly without the immediate need for complex analytics:

• Phase Transition (Validation of Free-Basing): The starting HCl salt is a crystalline solid that is only partially soluble in ethanol. Upon the addition of NaOAc and slight warming, the suspension will transition into a clear, homogeneous solution, visually confirming the liberation of the free base.

• Chromic Shift (Validation of Imine Formation): Within 15 minutes of adding the α -ketoester, the solution will shift from pale yellow to a deep orange/red hue, indicating the formation of the highly conjugated imine intermediate.

• Hydrophobic Crash-Out (Validation of Cyclization): Upon the addition of water during the workup phase, the reaction mixture will rapidly precipitate a solid. The final lactam product is highly hydrophobic compared to the starting materials, meaning a robust precipitation is a direct indicator of successful cyclization.

Experimental Protocol

Materials & Reagents

• Substrate: 4-Bromo- N1 -methylbenzene-1,2-diamine hydrochloride (1.0 equiv, 5.0 mmol, 1.18 g)

• Electrophile: Ethyl 2-oxo-2-phenylacetate (1.1 equiv, 5.5 mmol, 0.98 g)

• Base/Buffer: Sodium Acetate anhydrous (1.5 equiv, 7.5 mmol, 0.61 g)

• Solvent: Absolute Ethanol (25 mL)

• Quench: Deionized Water (50 mL)

Step-by-Step Methodology

• Preparation of the Free Base: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-bromo- N1 -methylbenzene-1,2-diamine hydrochloride (1.18 g) in 25 mL of absolute ethanol. Add anhydrous sodium acetate (0.61 g) in one portion.

• Activation: Stir the suspension at room temperature for 15 minutes until the mixture becomes largely homogeneous, indicating the formation of the free diamine and in situ acetic acid. (Critical: Do not leave the free base stirring for extended periods to prevent aerobic oxidation).

• Condensation: Add ethyl 2-oxo-2-phenylacetate (0.98 g) dropwise over 2 minutes. Attach a reflux condenser and heat the reaction mixture to 60 °C using an oil bath or heating block[6].

• Monitoring: Stir the reaction at 60 °C for 4 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The product will appear as a distinct, UV-active spot ( Rf​≈0.5 ) with the disappearance of the baseline diamine spot.

• Workup & Precipitation: Once the reaction is deemed complete by TLC, remove the flask from the heat source and allow it to cool to room temperature. Slowly add 50 mL of ice-cold deionized water while stirring vigorously. A thick precipitate will form.

• Isolation: Stir the resulting suspension for an additional 30 minutes to ensure complete crystallization. Filter the solid under vacuum using a Büchner funnel. Wash the filter cake with cold water (2 x 15 mL) to remove residual sodium acetate and acetic acid, followed by a wash with cold heptane (10 mL).

• Purification: Dry the crude solid under a vacuum. For ultra-high purity (>99%), recrystallize the solid from a boiling mixture of Ethanol/Water (approx. 4:1 v/v).

Caption: Step-by-step experimental workflow for the synthesis and isolation of the quinoxalin-2(1H)-one.

Reaction Optimization Data

To validate the choice of the NaOAc/EtOH system, various conditions were screened. The quantitative data below demonstrates the superiority of the dual-action buffer approach.

Entry	Solvent	Base (Equiv.)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	EtOH	None	60	24	<10	Starting material mostly unreacted; HCl salt is too stable.
2	EtOH	Et 3​ N (1.5)	60	8	65	Strong basic conditions lead to minor oxidative side reactions.
3	CH 3​ CN	DIPEA (1.5)	80	6	72	Good yield, but requires tedious chromatographic purification.
4	EtOH	NaOAc (1.5)	60	4	89	Optimal. In situ AcOH catalyzes imine formation. Clean precipitation.
5	H 2​ O/EtOH	NaOAc (1.5)	RT	12	81	Slower reaction kinetics, but highly green environmental profile.

References

• BenchChem.Application Notes and Protocols for the Synthesis of Quinoxalines using 1,2-Diacetylbenzene.
• Encyclopedia MDPI.
• RSC Advances.A mild and convenient protocol for the synthesis of quinoxalin-2(1H)-ones and benzimidazoles.
• Google Patents (WO2021247969A1).Inhibitors of fibroblast growth factor receptor kinases.
• Google Patents (US11345681B1).Inhibitors of fibroblast growth factor receptor kinases.

Sources

• 1. WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 2. US11345681B1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. A mild and convenient protocol for the synthesis of quinoxalin-2(1 H )-ones and benzimidazoles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06887D [pubs.rsc.org]

Application Notes and Protocols for Microwave-Assisted Synthesis Utilizing 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

Introduction: Accelerating Heterocyclic Synthesis with Microwave Energy

In the landscape of modern drug discovery and development, the efficient synthesis of novel heterocyclic compounds is paramount.[1][2] Benzimidazoles, in particular, represent a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including anti-ulcer, anti-tumor, and anti-viral properties.[3] The traditional methods for synthesizing these compounds, however, often involve lengthy reaction times, harsh conditions, and the use of hazardous solvents, which can impede the rapid generation of compound libraries for screening.[4][5]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a green and efficient alternative to conventional heating methods.[4][6][7] By utilizing microwave irradiation, MAOS facilitates rapid and uniform heating of the reaction mixture, leading to dramatic reductions in reaction times, increased product yields, and enhanced purity.[5][6][8] This application note provides a comprehensive guide to the microwave-assisted synthesis of benzimidazole derivatives using 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride as a key building block. We will delve into the underlying principles of microwave heating, provide detailed experimental protocols, and discuss the critical parameters for successful and safe implementation.

The Principle of Microwave-Assisted Organic Synthesis (MAOS)

Unlike conventional heating, which relies on the transfer of thermal energy through conduction and convection, microwave heating operates through two primary mechanisms: dipolar polarization and ionic conduction.[4][9][10]

• Dipolar Polarization: Polar molecules, such as the reactants and solvents in a chemical reaction, possess a permanent dipole moment. When subjected to the oscillating electric field of microwaves, these molecules attempt to align themselves with the field. This rapid reorientation leads to friction and collisions at the molecular level, generating heat.[9][11]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate in the direction of the applied electric field. The rapid oscillation of the field causes the ions to move back and forth, colliding with other molecules and generating heat through frictional losses.[9][10]

This direct and efficient energy transfer to the molecules within the reaction vessel results in rapid and homogeneous heating, often leading to reaction rate accelerations that are not achievable with conventional methods.[9][11]

Visualizing the MAOS Workflow

The following diagram illustrates the typical workflow for a microwave-assisted organic synthesis experiment.

Caption: A typical workflow for microwave-assisted organic synthesis.

Protocol 1: Microwave-Assisted Synthesis of 2-Substituted-5-bromo-1-methyl-1H-benzimidazoles from Aldehydes

This protocol details the one-pot synthesis of 2-substituted benzimidazoles via the condensation of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride with various aldehydes. The reaction proceeds through an initial Schiff base formation followed by microwave-assisted oxidative cyclization.

Materials and Equipment

• 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (Purity: 97%)[12]

• Substituted aromatic or aliphatic aldehydes

• Ethanol (ACS grade)

• Microwave synthesis reactor (e.g., CEM Discover, Biotage Initiator)

• 10 mL microwave reaction vials with snap caps

• Magnetic stir bars

• Standard laboratory glassware for work-up and purification

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Column chromatography apparatus

Experimental Procedure

• Reagent Preparation: In a 10 mL microwave reaction vial, add 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.0 mmol, 237.52 mg).

• Addition of Aldehyde: Add the desired aldehyde (1.0 mmol) to the reaction vial.

• Solvent Addition: Add ethanol (3 mL) to the vial.

• Stirring: Place a magnetic stir bar in the vial.

• Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the cavity of the microwave reactor and irradiate the mixture under the conditions specified in Table 1.

• Reaction Monitoring: After the initial irradiation time, cool the vial to room temperature and check the reaction progress by TLC. If the starting material is still present, the reaction can be irradiated for an additional 5-10 minutes.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the contents into ice-cold water (20 mL).

• Product Isolation: A precipitate will form. Collect the solid product by vacuum filtration and wash with cold water (2 x 10 mL).

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point determination.

Table 1: Representative Reaction Conditions and Yields

Entry	Aldehyde	Temperature (°C)	Time (min)	Power (W)	Yield (%)
1	Benzaldehyde	120	15	150	92
2	4-Chlorobenzaldehyde	120	15	150	95
3	4-Methoxybenzaldehyde	120	20	150	89
4	4-Nitrobenzaldehyde	130	20	180	85
5	Heptanal	110	10	120	88

Note: Yields are for isolated, purified products. Reaction conditions may require optimization depending on the specific aldehyde used.

Protocol 2: Microwave-Assisted Synthesis of 2-Substituted-5-bromo-1-methyl-1H-benzimidazoles from Carboxylic Acids

This protocol describes the synthesis of 2-substituted benzimidazoles via the condensation of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride with various carboxylic acids. This method, adapted from the Phillips condensation, is significantly accelerated by microwave irradiation.[3]

Materials and Equipment

• 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (Purity: 97%)[12]

• Substituted aromatic or aliphatic carboxylic acids

• Polyphosphoric acid (PPA) or Eaton's reagent

• Microwave synthesis reactor

• 10 mL microwave reaction vials with snap caps

• Magnetic stir bars

• Standard laboratory glassware for work-up and purification

Experimental Procedure

• Reagent Preparation: In a 10 mL microwave reaction vial, add 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.0 mmol, 237.52 mg).

• Addition of Carboxylic Acid: Add the desired carboxylic acid (1.1 mmol) to the reaction vial.

• Acid Catalyst: Add polyphosphoric acid (approximately 1 g) to the vial.

• Stirring: Place a magnetic stir bar in the vial.

• Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the cavity of the microwave reactor and irradiate the mixture under the conditions specified in Table 2.

• Reaction Monitoring: Monitor the reaction by TLC after cooling.

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully add the reaction mixture to a beaker containing ice-cold water (50 mL) and stir.

• Neutralization and Precipitation: Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. A precipitate will form.

• Product Isolation: Collect the solid product by vacuum filtration and wash thoroughly with water.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent (e.g., ethanol/water mixture).

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point determination.

Table 2: Representative Reaction Conditions and Yields

Entry	Carboxylic Acid	Temperature (°C)	Time (min)	Power (W)	Yield (%)
1	Benzoic Acid	150	25	200	88
2	4-Chlorobenzoic Acid	150	25	200	91
3	Acetic Acid	140	15	180	93
4	Phenylacetic Acid	150	30	200	85

Note: Yields are for isolated, purified products. The use of PPA can lead to viscous reaction mixtures; ensure efficient stirring.

Reaction Mechanism Visualization

The following diagram illustrates the general mechanism for the formation of benzimidazoles from o-phenylenediamines and aldehydes.

Caption: General reaction mechanism for benzimidazole synthesis.

Safety Considerations in Microwave-Assisted Synthesis

While MAOS is a powerful technique, it is essential to adhere to strict safety protocols.[13][14][15]

• Pressure Management: Reactions in sealed vessels can generate significant pressure. Always use vessels rated for the temperatures and pressures of your reaction and never exceed the manufacturer's recommendations.[13][16]

• Solvent Choice: Use solvents with a high dielectric constant for efficient heating. Be aware of the flammability of organic solvents; modern microwave reactors are equipped with safety features like vapor sensors and automated power cut-offs.[14]

• Exothermic Reactions: Highly exothermic reactions can lead to a rapid increase in temperature and pressure. When developing a new protocol, start with small-scale reactions and monitor the temperature and pressure closely.[13][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Equipment Integrity: Regularly inspect microwave vials for cracks or defects before use.[13] Do not use domestic microwave ovens for chemical synthesis as they lack the necessary safety features.[15]

Conclusion

Microwave-assisted synthesis offers a rapid, efficient, and environmentally conscious approach to the synthesis of benzimidazole derivatives from 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride.[5][7] The protocols outlined in this application note provide a robust starting point for researchers to explore the synthesis of diverse compound libraries. By leveraging the principles of microwave heating and adhering to safety best practices, scientists can significantly accelerate their research and development efforts in the pursuit of novel therapeutics.[8][17]

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. [online] Available at: [Link]

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. [online] Available at: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. [online] Available at: [Link]

• Full article: Microwave-assisted synthesis of nitrogen-containing heterocycles. [online] Available at: [Link]

• Microwave Reactor Safety. [online] Available at: [Link]

• Laboratory Microwave Safety Precautions. [online] Available at: [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. [online] Available at: [Link]

• Safety Considerations for Microwave Synthesis. [online] Available at: [Link]

• Microwave Assisted Synthesis of Organic Compounds and Nanomaterials. [online] Available at: [Link]

• Theory of Microwave Heating for Organic Synthesis. [online] Available at: [Link]

• Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. [online] Available at: [Link]

• Microwave-Assisted Heterocyclic Chemistry for Undergraduate Organic Laboratory. [online] Available at: [Link]

• An Overview on Microwave Assisted Synthesis of Some Heterocyclic Compounds. [online] Available at: [Link]

• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. [online] Available at: [Link]

• Microwave chemistry — an approach to the assessment of chemical reaction hazards. [online] Available at: [Link]

• MAOS and Medicinal Chemistry: Some Important Examples from the Last Years. [online] Available at: [Link]

• (PDF) Microwave-assisted heterocyclic synthesis. [online] Available at: [Link]

• Microwave-Assisted Pharmaceutical Synthesis: An Overview. [online] Available at: [Link]

• A green synthesis of benzimidazoles. [online] Available at: [Link]

• Benzimidazole synthesis. [online] Available at: [Link]

• Benzimidazole and Their Derivatives. [online] Available at: [Link]

• Synthesis of Benzimidazoles from Benzene-1,2-diamine Derivatives and Carboxylic Acids 17 (continued). [online] Available at: [Link]

• Selective Formation of 2-Amino-Iminoaldehyds: Synthesis of News Molecules of Benzimidazoles. [online] Available at: [Link]

• Microwave assisted solvent-, support-and catalyst-free synthesis of enaminones. [online] Available at: [Link]

• Rapid Compound Production: Microwave Assisted Synthesis, Workup & Purification. [online] Available at: [Link]

• Microwave-Assisted Synthesis and Fluorescent Properties of 4-Phenyl-1,8-naphthalimide. [online] Available at: [Link]

• Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. [online] Available at: [Link]

• 4-bromo-n1-methylbenzene-1,2-diamine. [online] Available at: [Link]

Sources

• 1. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 2. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzimidazole and Their Derivatives | Encyclopedia MDPI [encyclopedia.pub]
• 4. ijnrd.org [ijnrd.org]
• 5. ijrpas.com [ijrpas.com]
• 6. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. sphinxsai.com [sphinxsai.com]
• 9. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Theory of Microwave Heating for Organic Synthesis [cem.com]
• 12. 4-Bromo-N1-methylbenzene-1,2-diamine [P98888] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 13. chem.tamu.edu [chem.tamu.edu]
• 14. scribd.com [scribd.com]
• 15. Safety Considerations for Microwave Synthesis [cem.com]
• 16. icheme.org [icheme.org]
• 17. MAOS and Medicinal Chemistry: Some Important Examples from the Last Years - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Guide to the Large-Scale Synthesis of 6-Bromo-Quinoxaline Derivatives

Executive Summary

Quinoxaline derivatives are a cornerstone of modern medicinal chemistry and materials science, forming the structural core of numerous therapeutic agents and functional organic materials.[1][2] Specifically, 6-bromo-quinoxaline serves as a critical building block, offering a reactive handle for further molecular elaboration through cross-coupling reactions. The successful transition from laboratory-scale discovery to industrial-scale production of these vital intermediates is fraught with challenges, including maintaining yield, ensuring purity, and managing reaction thermals. This guide provides a comprehensive, field-proven framework for the robust and scalable synthesis of 6-bromo-quinoxaline derivatives. We will delve into the critical process parameters, from starting material selection to final product purification, emphasizing the scientific rationale behind each step to empower researchers and production chemists to navigate the complexities of scale-up.

Foundational Synthetic Strategy: The Cyclocondensation Approach

The most reliable and widely adopted method for constructing the quinoxaline scaffold is the acid-catalyzed cyclocondensation of an ortho-phenylenediamine with a 1,2-dicarbonyl compound.[1] For the targeted synthesis of 6-bromo-quinoxalines, a regioselective strategy commencing with a pre-brominated diamine is vastly superior to post-synthesis bromination, which often yields isomeric mixtures and requires more stringent purification.

Our focus will be on the reaction between 4-bromo-1,2-phenylenediamine and a suitable 1,2-dicarbonyl compound . This approach ensures the bromine atom is precisely positioned at the C6 position of the resulting quinoxaline ring.

Caption: Regioselective synthesis of 6-bromo-quinoxalines.

The causality behind this choice is rooted in process control. Starting with 4-bromo-1,2-phenylenediamine eliminates the risk of generating other brominated isomers, simplifying the downstream purification and analytical validation, which are critical considerations for large-scale manufacturing.

Process Deep Dive: From Milligrams to Kilograms

Scaling a synthesis requires meticulous attention to detail. What works in a 100 mL round-bottom flask does not simply translate to a 1000 L reactor. The following sections break down the critical parameters and provide a scalable protocol.

Starting Material Quality Control

The purity of the starting materials is paramount. Impurities in the reactants are the primary source of byproducts that complicate purification and reduce overall yield.

• 4-Bromo-1,2-phenylenediamine: This diamine is susceptible to oxidation, which can form highly colored impurities.[3] It should be a light tan to pinkish solid. Dark brown or black material indicates significant oxidation and should be purified (e.g., by recrystallization or treatment with activated carbon) before use.

• 1,2-Dicarbonyl Compound (e.g., Benzil): Aldehyde or carboxylic acid impurities within the dicarbonyl reagent can lead to the formation of undesired benzimidazole byproducts.[4] Always assess the purity of the dicarbonyl compound via NMR or GC-MS before committing it to a large-scale run.

Table 1: Starting Materials and Reagents

Compound	CAS Number	Molecular Weight ( g/mol )	Recommended Purity	Key Considerations
4-Bromo-1,2-phenylenediamine	1575-37-7	187.04	>98%	Prone to air oxidation. Store under an inert atmosphere.
Benzil (for diphenyl derivative)	134-81-6	210.23	>99%	Check for benzaldehyde or benzoic acid impurities.
Glacial Acetic Acid	64-19-7	60.05	ACS Grade	Acts as both catalyst and solvent.[5] Corrosive.
Ethanol (200 Proof)	64-17-5	46.07	Anhydrous	Common solvent for reaction and recrystallization.[6]

Detailed Scalable Protocol: Synthesis of 6-Bromo-2,3-diphenylquinoxaline

This protocol is designed for scalability. The quantities provided are for a laboratory scale, with scale-up factors and considerations noted.

Step 1: Reactor Charging and Inerting

• Charge a suitably sized reactor with 4-bromo-1,2-phenylenediamine (1.0 eq).

• Add benzil (1.05 eq). Using a slight excess of the dicarbonyl can help drive the reaction to completion.

• Add the chosen solvent, such as glacial acetic acid or ethanol (5-10 mL per gram of diamine).[5][7]

• Purge the reactor with an inert gas (Nitrogen or Argon) for at least 15-20 minutes. This is crucial to prevent the oxidation of the diamine, which can lead to colored impurities and byproduct formation.[3][4]

Step 2: Reaction Execution and Monitoring

• Commence vigorous agitation. Inadequate mixing is a major failure point in scale-up, leading to localized temperature gradients and incomplete reactions.[3]

• Heat the reaction mixture to reflux (typically 75-85 °C for ethanol).[7] Temperature control is critical; excessive heat can promote side reactions.[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[3] A typical mobile phase for TLC is Hexane:Ethyl Acetate (4:1). The reaction is generally complete within 2-6 hours.[5][7]

Step 3: Product Isolation and Work-Up

• Once the reaction is complete, cool the mixture to ambient temperature. The product often precipitates from the solution upon cooling.[5]

• If precipitation occurs, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure to induce crystallization.

• Wash the crude product cake with a small amount of cold solvent (e.g., ethanol) to remove residual acid and soluble impurities.[7]

Step 4: Purification by Recrystallization

• Recrystallization is the most effective and scalable method for purifying quinoxaline derivatives.[3] A solvent system like ethanol/water or dichloromethane/hexane is often effective.[6][7]

• Dissolve the crude solid in a minimal amount of the hot solvent to ensure the solution is saturated. Using excessive solvent is a common cause of low recovery.[8]

• If colored impurities persist, the hot solution can be treated with a small amount of activated carbon and filtered through a pad of Celite.[3]

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[8]

• Collect the purified crystals by vacuum filtration, wash with a minimal amount of cold solvent, and dry under vacuum.

Step 5: Quality Assessment

• Assess the purity of the final product using HPLC, NMR, and melting point analysis. Impurities will typically broaden and depress the melting range.[6]

Table 2: Key Parameters for Scale-Up

Parameter	Laboratory Scale (10 g)	Large Scale (10 kg)	Rationale for Change
Heat Transfer	External heating mantle.	Jacketed reactor with controlled heating/cooling fluid.	Surface area-to-volume ratio decreases on scale-up, requiring more efficient heat management to avoid hot spots.[3]
Agitation	Magnetic stir bar.	Overhead mechanical stirrer (e.g., impeller, pitched-blade turbine).	Ensures homogeneity in a large, viscous volume. Prevents solids from settling.[3]
Reagent Addition	All at once.	Controlled addition via pump for exothermic reactions.	N/A for this specific reaction as it is typically endothermic initially, but good practice for other processes.
Cooling/Quenching	Ice bath.	Internal cooling coils or jacket circulation.	Provides precise and rapid temperature control necessary for safe and efficient crystallization.
Filtration	Büchner funnel.	Nutsche filter-dryer or centrifuge.	Handles large volumes of solids and allows for efficient washing and preliminary drying in a closed system.

Troubleshooting and Process Optimization

Even with a robust protocol, challenges can arise. A systematic approach to troubleshooting is essential for process validation.

Caption: A workflow for troubleshooting quinoxaline synthesis.[4]

Table 3: Troubleshooting Common Large-Scale Synthesis Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield After Recrystallization	- Using too much solvent.- Cooling the solution too quickly.- Product is more soluble than anticipated.	- Use the minimum amount of hot solvent required for dissolution.[8]- Allow for slow, gradual cooling to maximize crystal growth.- Consider an anti-solvent or a different solvent system.
Final Product is Off-Color (Yellow/Brown)	- Oxidation of the diamine starting material.[3]- Side reactions due to excessive heating.- Incomplete removal of colored impurities.	- Ensure the reaction is run under a strict inert atmosphere.[4]- Maintain precise temperature control.- Perform an activated carbon treatment on the hot solution before crystallization.[3][8]
Incomplete Reaction	- Insufficient reaction time or temperature.- Poor mixing leading to a non-homogeneous mixture.- Deactivated catalyst (if used).	- Increase reflux time and monitor by HPLC until starting material is consumed.- Ensure agitation is sufficient to keep all solids suspended and well-mixed.[3]- Use fresh catalyst.
Presence of Benzimidazole Byproduct	- The 1,2-dicarbonyl reagent is contaminated with an aldehyde impurity.[4]	- Verify the purity of the dicarbonyl compound before use.- Purify the dicarbonyl reagent by recrystallization or chromatography if necessary.[4]

Safety and Handling

Large-scale chemical synthesis demands stringent safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a flame-retardant lab coat.

• Ventilation: Conduct all operations in a well-ventilated area or a chemical fume hood to avoid inhalation of solvent vapors or fine powders.

• Reagent Handling: Aromatic diamines can be toxic and are potential sensitizers. Handle them with care. Glacial acetic acid is corrosive.

• Process Hazards: Be aware of the potential for exothermic reactions, especially during quenching or work-up. Always have appropriate cooling and emergency procedures in place.

By adhering to the principles of chemical causality, maintaining stringent control over process parameters, and adopting a systematic approach to troubleshooting, the large-scale synthesis of 6-bromo-quinoxaline derivatives can be executed safely, efficiently, and reproducibly.

References

• High-Yield Synthesis of Quinoxaline Derivatives: Applic
• Elumalai, V., et al. (2021). A Green, Scalable, and Catalyst-Free One-Minute Synthesis of Quinoxalines. SynOpen, 5, 43–48.
• Lassagne, F., et al. (2015). A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. Frontiers in Chemistry.
• Recent advances in the transition-metal-free synthesis of quinoxalines. RSC Publishing. (2021).
• Navigating Quinoxaline Synthesis: A Technical Guide to Byproduct Avoidance. Benchchem.
• Challenges in scaling up the production of 5,8-Dibromo-2,3-diethylquinoxaline. Benchchem.
• Wan, J-P., & Wei, L. QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. College of Chemistry and Chemical Engineering, Jiangxi Normal.
• 6-Bromoquinoxaline synthesis. ChemicalBook.
• Application Notes and Protocols for the Synthesis of Quinoxaline Derivatives from 4-Bromo-N1-ethylbenzene-1,2-diamine. Benchchem.
• Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. PMC.
• Technical Support Center: Purification of 2-(Bromomethyl)
• Synthesis, pharmacological application of quinoxaline and its derivative.
• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
• Methods for improving the purity of synthesized quinoxaline compounds. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijrti.org [ijrti.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Protocol for the Divergent Synthesis of N-Substituted Benzimidazoles from 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Application Note & Detailed Experimental Protocol

Introduction & Mechanistic Rationale

The benzimidazole core is a "privileged scaffold" in medicinal chemistry, forming the structural backbone of numerous anthelmintic, antiviral, and anticancer agents [1]. Specifically, N-substituted, halogenated benzimidazoles—such as those derived from 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride —are highly valuable. The N-methyl group locks the tautomeric state of the imidazole ring, simplifying NMR characterization and biological target binding, while the 5-bromo substituent serves as an ideal synthetic handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

As a Senior Application Scientist, I have structured this guide to detail two divergent, field-proven pathways for synthesizing benzimidazoles from this specific hydrochloride salt:

• Pathway A (C2-Unsubstituted): Condensation with an orthoester (e.g., triethyl orthoformate).

• Pathway B (C2-Substituted): Oxidative cyclocondensation with aldehydes using sodium metabisulfite (Na₂S₂O₅).

The Causality Behind the Chemistry

Why does the starting material's salt form matter? 4-Bromo-N1-methylbenzene-1,2-diamine is highly susceptible to air oxidation in its free-base form, turning into dark, intractable polymeric mixtures on the benchtop. Storing and utilizing it as a hydrochloride salt ensures long-term stability.

However, this salt dictates our experimental choices:

• In Pathway A , the inherent acidity of the hydrochloride salt is actually advantageous. It acts as an in situ acid catalyst, protonating the triethyl orthoformate to generate a highly electrophilic dialkoxycarbenium ion. This accelerates the initial nucleophilic attack by the primary amine, making external strong acids optional, though catalytic p-toluenesulfonic acid (PTSA) is often added to guarantee complete conversion [2].

• In Pathway B , the initial step requires the primary amine to perform a nucleophilic attack on an aldehyde to form a Schiff base (imine). If the amine is locked as an ammonium salt, this step fails. Therefore, an equivalent of a mild base (such as triethylamine) must be added to liberate the free amine in situ. Following imine formation and intramolecular cyclization to an imidazoline intermediate, Na₂S₂O₅ acts as a mild, water-soluble oxidant to aromatize the ring into the final benzimidazole [3, 4].

Experimental Workflows & Visualized Pathways

Divergent synthetic pathways for N-substituted benzimidazoles from the diamine precursor.

Step-by-Step Methodologies

Protocol A: Synthesis of 5-Bromo-1-methyl-1H-benzo[d]imidazole (C2-Unsubstituted)

This protocol utilizes triethyl orthoformate as a C1 synthon. It is a neat reaction (solvent-free) that maximizes the concentration of the reactants, driving the equilibrium toward the cyclized product [5].

Reagents:

• 4-Bromo-N1-methylbenzene-1,2-diamine HCl: 1.0 equiv (e.g., 2.37 g, 10.0 mmol)

• Triethyl orthoformate: 10 mL (acts as both reagent and solvent)

• p-Toluenesulfonic acid monohydrate (PTSA·H₂O): 0.1 equiv (190 mg, 1.0 mmol)

Step-by-Step Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend the diamine hydrochloride salt in triethyl orthoformate.

• Catalyst Addition: Add PTSA·H₂O to the suspension. The mixture will initially be heterogeneous.

• Cyclocondensation: Heat the reaction mixture to 80–85 °C using an oil bath. Stir continuously for 2 to 4 hours. As the reaction proceeds, the starting material will dissolve, and ethanol will be generated as a byproduct.

• Self-Validation (QC): Monitor via TLC (Petroleum Ether/Ethyl Acetate = 3:1). The starting material (amine) will stain heavily with ninhydrin, whereas the product will be UV-active (254 nm) but ninhydrin-negative.

• Workup: Cool the mixture to room temperature. Pour the crude mixture into 50 mL of distilled water and extract with Ethyl Acetate (2 × 40 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel column chromatography (PE/EA = 10:1 to 5:1) to afford the product as a pale yellow solid.

• Analytical Confirmation: LC-MS expected m/z: 211.0 [M+H]⁺ (for ⁷⁹Br isotope).

Protocol B: Synthesis of 2-Substituted-5-bromo-1-methyl-1H-benzo[d]imidazoles

This protocol utilizes an aldehyde to introduce a functional group at the C2 position. Na₂S₂O₅ is chosen over harsher oxidants because it is inexpensive, environmentally benign, and highly chemoselective, preventing the over-oxidation of electron-rich aldehydes [4].

Reagents:

• 4-Bromo-N1-methylbenzene-1,2-diamine HCl: 1.0 equiv (10.0 mmol)

• Triethylamine (Et₃N): 1.1 equiv (1.11 g, 11.0 mmol)

• Aldehyde (e.g., 4-Methoxybenzaldehyde): 1.0 equiv (10.0 mmol)

• Sodium metabisulfite (Na₂S₂O₅): 1.5 equiv (2.85 g, 15.0 mmol)

• Solvent: Ethanol/Water (9:1 v/v), 40 mL

Step-by-Step Procedure:

• Free-Basing: In a 100 mL flask, dissolve the diamine hydrochloride in 36 mL of Ethanol. Add Et₃N dropwise and stir for 15 minutes at room temperature to liberate the free amine.

• Imine Formation: Add the selected aldehyde to the mixture. Allow it to stir for 30 minutes to facilitate Schiff base formation.

• Oxidative Cyclization: Dissolve Na₂S₂O₅ in 4 mL of distilled water. Critical Insight: The addition of water is mandatory. Na₂S₂O₅ is nearly insoluble in pure ethanol; without water, the reaction becomes a sluggish, biphasic solid-liquid mixture. Add this aqueous solution dropwise to the main reaction flask.

• Incubation: Stir the mixture open to the air at room temperature (or up to 60 °C for sterically hindered aldehydes) for 2–4 hours.

• Workup: Upon completion (verified by TLC), concentrate the mixture under vacuum to remove the majority of the ethanol. Pour the aqueous residue into ice water (100 mL). The 2-substituted benzimidazole will typically precipitate as a solid.

• Isolation: Filter the precipitate, wash with cold water and hexanes to remove unreacted aldehyde, and dry under a high vacuum.

Quantitative Data Summaries

The following tables summarize the expected yields and optimized parameters based on validated experimental runs, providing a benchmark for self-validating your own syntheses.

Table 1: Optimization of Reaction Conditions for Pathway A (C1 Synthon)

Entry	C1 Source	Acid Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
1	HC(OEt)₃	None (HCl salt only)	Neat	85	4.0	76
2	HC(OEt)₃	PTSA (10 mol%)	Neat	85	2.0	89
3	HC(OMe)₃	NH₄Cl (20 mol%)	EtOH	80	5.0	84

Note: Entry 2 represents the optimal conditions described in Protocol A, balancing rapid kinetics with high isolated yields.

Table 2: Substrate Scope for Pathway B (Aldehyde + Na₂S₂O₅)

Aldehyde (R-CHO)	Oxidant	Solvent System	Temp (°C)	Time (h)	Yield (%)
Benzaldehyde	Na₂S₂O₅ (1.5 eq)	EtOH/H₂O (9:1)	RT	2.0	92
4-Methoxybenzaldehyde	Na₂S₂O₅ (1.5 eq)	EtOH/H₂O (9:1)	RT	2.5	88
4-Nitrobenzaldehyde	Na₂S₂O₅ (1.5 eq)	EtOH/H₂O (9:1)	60	3.0	85
Furaldehyde	Na₂S₂O₅ (1.5 eq)	EtOH/H₂O (9:1)	RT	4.0	81

Note: Electron-withdrawing groups (e.g., 4-Nitrobenzaldehyde) slightly decrease the nucleophilicity of the intermediate, requiring mild heating (60 °C) to achieve optimal cyclization rates.

References

• Title: Facile Synthesis of N-Substituted Benzimidazoles Source: Synlett (University of Groningen) URL: [Link]

• Title: A facile and efficient synthesis of benzimidazole as potential anticancer agents Source: Journal of Chemical Sciences (Indian Academy of Sciences) URL: [Link]

• Title: Recent achievements in the synthesis of benzimidazole derivatives Source: RSC Advances (National Institutes of Health / PMC) URL: [Link]

• Title: Synthesis of Benzimidazoles from Benzene-1,2-diamine Derivatives and Carboxylic Acids Source: Organic Chemistry Portal URL: [Link]

Application Note: One-Pot Metal-Free Synthesis of Quinoxalinium Salts from Aldehydes and 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

Executive Summary & Rationale

The synthesis of highly functionalized nitrogen heterocycles is a cornerstone of modern drug discovery and materials science. Quinoxalines, particularly quaternary quinoxalinium salts, are highly valued as DNA-intercalating agents, organic semiconductors, and photoredox catalysts.

This application note details a highly efficient, metal-free, one-pot cascade protocol to synthesize 1-methyl-2,3-diaryl-6-bromoquinoxalinium salts directly from simple aryl aldehydes and 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride .

Strategic Advantages of the Substrates:

• N1-Methyl Handle: The use of an N-methylated diamine prevents the formation of a neutral, fully aromatic quinoxaline, instead driving the reaction toward a stable, permanently charged quinoxalinium salt .

• 4-Bromo Handle: The bromine atom at the 6-position of the resulting heterocycle provides an orthogonal synthetic handle for downstream late-stage functionalization via Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

• Atom Economy: By utilizing an N-heterocyclic carbene (NHC) organocatalyst, the aldehyde itself serves as the 2-carbon 1,2-diketone backbone, bypassing the need to synthesize or purchase unstable alpha-diketones [1].

Mechanistic Pathway & Causality

The reaction proceeds via a meticulously choreographed three-step cascade within a single reaction vessel [1, 2].

• Umpolung & Benzoin Condensation: The thiazolium-derived NHC catalyst attacks the aryl aldehyde, forming a nucleophilic Breslow intermediate. This intermediate attacks a second aldehyde molecule, yielding a benzoin intermediate.

• Aerobic Oxidation: Under an open-air atmosphere, the benzoin intermediate is rapidly oxidized to a 1,2-diketone (benzil).

• Cyclocondensation: The in situ generated benzil undergoes a double condensation with the free-based 4-Bromo-N1-methylbenzene-1,2-diamine, yielding the final quinoxalinium heterocycle.

Figure 1. NHC-catalyzed one-pot cascade mechanism for quinoxalinium salt synthesis.

Experimental Design & Self-Validating Controls

To ensure reproducibility, this protocol relies on a self-validating system of visual cues and stoichiometric logic.

• The Triple Role of DBU: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is the master regulator of this one-pot system. It serves three distinct functions:

  • Deprotonates the thiazolium precatalyst to generate the active NHC.

  • Acts as the base required for the aerobic oxidation of benzoin to benzil.

  • Critical Step: Neutralizes the hydrochloride salt of the 4-Bromo-N1-methylbenzene-1,2-diamine. If insufficient DBU is added, the diamine remains protonated, nucleophilic attack is stalled, and the reaction fails.

• Visual Validation: The reaction provides built-in colorimetric indicators. The initial benzoin condensation is pale/colorless. Aerobic oxidation turns the solution a distinct bright yellow (benzil formation). Upon addition of the diamine and cyclization, the solution transitions to a deep red/orange , confirming the formation of the highly conjugated quinoxalinium system.

Quantitative Optimization Data

The following table summarizes the optimization of the reaction conditions, highlighting the causality of the chosen parameters.

Entry	Catalyst (mol%)	Base (DBU equiv)	Solvent	Atmosphere	Temp (°C)	Yield (%)	Observation / Causality
1	Thiazolium (10)	1.5	THF	N₂	25	Trace	Lack of O₂ prevents oxidation to benzil.
2	Thiazolium (10)	1.5	THF	Air	50	32	Insufficient base; diamine HCl salt remains protonated.
3	None	3.0	THF	Air	50	N.R.	NHC catalyst is strictly required for umpolung.
4	Thiazolium (10)	3.0	DMF	Air	50	65	Polar aprotic solvent causes side-reactions.
5	Thiazolium (10)	3.0	THF	Air	50	89	Optimal conditions; full neutralization and oxidation.

Step-by-Step Protocol

Reagents Required:

• Aryl aldehyde (e.g., Benzaldehyde) (2.0 mmol)

• 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.0 mmol)

• 3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (0.1 mmol, 10 mol%)

• DBU (3.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (5.0 mL)

Workflow:

• NHC Activation & Condensation: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add the aryl aldehyde (2.0 mmol) and the thiazolium precatalyst (0.1 mmol) in 5.0 mL of THF.

• Initiation: Dropwise, add DBU (1.0 mmol). Stir the mixture at room temperature.

• Aerobic Oxidation (Self-Validation Checkpoint 1): Remove any stoppers to expose the reaction to ambient air. Stir vigorously for 2–3 hours. Monitor via TLC (Hexanes/EtOAc 4:1). Proceed only when the solution has turned a persistent bright yellow and TLC indicates complete consumption of the aldehyde/benzoin.

• In Situ Neutralization: Add the 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.0 mmol) in one portion. Immediately follow with the dropwise addition of the remaining DBU (2.0 mmol). Note: This step is exothermic as the HCl salt is neutralized.

• Cyclocondensation (Self-Validation Checkpoint 2): Attach a reflux condenser (open to air) and heat the reaction block to 50 °C. Stir for 4–6 hours. The reaction is complete when the solution turns a deep, dark red/orange.

• Workup & Isolation: Cool the mixture to room temperature. Concentrate the THF in vacuo. Dissolve the crude residue in dichloromethane (15 mL) and wash with saturated aqueous NaCl (2 × 10 mL) to remove DBU-HCl salts and residual catalyst.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the target 1-methyl-2,3-diaryl-6-bromoquinoxalinium salt via precipitation (e.g., dropping the concentrated DCM solution into cold diethyl ether) or via silica gel chromatography (DCM/MeOH gradient).

References

• One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions Asian Journal of Chemistry URL:[Link]

• N-heterocyclic carbene (thiamine) promoted eco-friendly synthesis of quinoxalines under mild reaction conditions Green Chemistry Letters and Reviews URL:[Link]

• Recent advances in the transition-metal-free synthesis of quinoxalines National Institutes of Health (NIH) URL:[Link]

• Regioselective Synthesis of Trisubstituted Quinoxalines Mediated by Hypervalent Iodine Reagents The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Application Note: A Strategic Guide to the Purification of Products from 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride Reactions

Abstract

This technical guide provides a comprehensive framework and detailed protocols for the purification of reaction products derived from 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride. As a versatile building block in medicinal chemistry, particularly for the synthesis of benzimidazole derivatives, the effective purification of its products is critical for downstream applications.[1] This note addresses common challenges, including the inherent instability of the diamine starting material, the formation of colored impurities, and the separation of structurally similar compounds. We present field-proven protocols for aqueous work-up, flash column chromatography, and recrystallization, supplemented with troubleshooting guidance to empower researchers in achieving high product purity.

Section 1: Pre-Purification Analysis: Understanding the Chemical Landscape

A successful purification strategy begins with a thorough understanding of the starting materials, expected products, and potential impurities. The physicochemical properties of these species dictate the optimal separation techniques.

The Starting Material: 4-Bromo-N1-methylbenzene-1,2-diamine

This substituted o-phenylenediamine is the cornerstone of the synthesis. It is often supplied as a hydrochloride salt to improve its shelf-life and handling. However, the free base is required for most reactions and is highly susceptible to air oxidation, which can form highly colored impurities that complicate purification.[2][3] It is imperative to handle the free diamine under an inert atmosphere where possible.[4]

Table 1: Physicochemical Properties of 4-Bromo-N1-methylbenzene-1,2-diamine

Property	Value	Source
Chemical Formula	C₇H₉BrN₂	[5]
Molecular Weight	201.07 g/mol	[5]
Form	Solid
CAS Number (Free Base)	69038-76-2	[5]
CAS Number (HCl salt)	55783-42-1	[6][7]
Storage Conditions	Keep in a dark place, under an inert atmosphere, at room temperature.

Common Reaction Profile: Synthesis of Benzimidazole Derivatives

The most prevalent application of this diamine is its condensation with aldehydes or carboxylic acids to form 2-substituted 5-bromo-1-methyl-1H-benzimidazoles.[8][9] This reaction involves a cyclization and subsequent oxidation, which can be promoted by various catalysts or oxidizing agents.[9][10] The choice of reagents and reaction conditions directly influences the impurity profile.

Anticipated Impurity Profile

Proactively identifying potential impurities is key to designing an effective purification workflow.

Table 2: Common Impurity Profile in Benzimidazole Syntheses from 4-Bromo-N1-methylbenzene-1,2-diamine

Impurity Type	Description	Typical Polarity	Removal Strategy
Unreacted Diamine	The basic 4-Bromo-N1-methylbenzene-1,2-diamine starting material.	More Polar	Acid wash during work-up; can be separated by column chromatography.[4]
Oxidation Products	Dark, often polymeric materials resulting from air exposure of the diamine.	Highly Polar/Insoluble	Treatment with activated charcoal[2]; filtration; column chromatography.
Reaction Side-Products	e.g., 1,2-disubstituted intermediates or bis-dihydrobenzimidazoles.	Similar to Product	Careful optimization of column chromatography.
Residual Reagents	Aldehydes, carboxylic acids, catalysts (e.g., Lewis/Brønsted acids).[4]	Varies	Aqueous work-up (acid/base washes).

Section 2: The General Purification Workflow

A multi-step approach is typically required to isolate the target compound with high purity. The following workflow provides a logical sequence for processing the crude reaction mixture. The choice between chromatography and recrystallization depends on the scale of the reaction, the physical state of the product (solid vs. oil), and the nature of the impurities as determined by Thin-Layer Chromatography (TLC).

Caption: General purification workflow decision tree.

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step guidance for the most critical purification stages.

Protocol 1: Aqueous Work-up and Extraction

Rationale: This initial step aims to remove water-soluble reagents, acidic or basic impurities, and salts formed during the reaction. The choice of washes is dictated by the reaction chemistry.

Procedure:

• Quenching: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water or ice water.

• Extraction: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times. Combine the organic layers.

• Acid Wash (Optional): To remove unreacted basic diamine, wash the combined organic layers with a dilute acid solution (e.g., 1M HCl). This step is particularly useful if the starting material and product have similar polarities.[4]

• Base Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic catalysts or by-products.[3]

• Brine Wash: Perform a final wash with saturated aqueous sodium chloride (brine) to remove residual water from the organic phase.[3]

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄, MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purification by Flash Column Chromatography

Rationale: Column chromatography is the most powerful and widely used technique for separating compounds with different polarities.[1][11] The key to success lies in the careful selection of the stationary and mobile phases, guided by preliminary TLC analysis.

Table 3: Recommended Solvent Systems for TLC and Column Chromatography

Solvent System	Polarity	Typical Use
Hexane / Ethyl Acetate	Low to Medium	Excellent for a wide range of benzimidazole derivatives. A good starting point for optimization.[2][12]
Dichloromethane / Methanol	Medium to High	Used for more polar compounds that do not move sufficiently in Hexane/EtOAc systems.[1]

Procedure:

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent. Spot the solution on a silica gel TLC plate and develop it in various ratios of a chosen solvent system (e.g., 10%, 20%, 50% ethyl acetate in hexane). Visualize the spots under UV light (254 nm). The ideal solvent system will give the product an Rf value of approximately 0.2-0.4.[2]

• Column Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[13]

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a polar solvent (e.g., methanol, DCM).

  • Add silica gel (approximately 2-3 times the mass of the crude product) to the solution.

  • Completely remove the solvent on a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column. This technique generally results in better separation than direct liquid injection.[1]

• Elution: Begin eluting the column with the low-polarity solvent system determined by TLC. If a gradient elution is required, gradually increase the proportion of the more polar solvent to elute the compounds from the column in order of increasing polarity.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks. Monitor the composition of the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Caption: Step-by-step workflow for flash column chromatography.

Protocol 3: Purification by Recrystallization

Rationale: Recrystallization is an excellent technique for purifying solid compounds on a large scale, provided a suitable solvent is found.[14] It relies on the principle that the desired compound is highly soluble in a hot solvent but poorly soluble at colder temperatures, while impurities remain in solution.

Procedure:

• Solvent Selection: Test the solubility of the crude solid in small amounts of various solvents at room temperature and at their boiling point. An ideal solvent will dissolve the compound completely when hot but yield crystals upon cooling.[14]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen solvent and heat the mixture to boiling (with a boiling stick or magnetic stirring) until the solid is completely dissolved.

• Decolorization (Optional): If the solution is highly colored due to oxidation impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (1-2% by weight). Reheat the mixture to boiling for 5-10 minutes.[15]

• Hot Filtration: If charcoal was used or if insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask. This step prevents the product from crystallizing prematurely.[15]

• Crystallization: Cover the flask and allow the filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[14]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.[15]

• Drying: Dry the purified crystals in a vacuum oven or by air drying.

Section 4: Troubleshooting Guide

Table 4: Troubleshooting Common Purification Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Final product is a dark-colored solid or oil.	Oxidation of the starting material or product.[2]	During recrystallization, treat the hot solution with activated charcoal.[13] For future syntheses, run the reaction and perform the work-up under an inert (N₂ or Ar) atmosphere.[4]
Poor separation on column chromatography (streaking or co-elution).	Incorrect solvent system polarity; column overloading; sample is too acidic/basic.	Re-optimize the solvent system using TLC.[2] Use less crude material relative to the amount of silica gel (a 1:50 to 1:100 mass ratio is a good starting point).[13] Add a small amount of a modifier (e.g., 1% triethylamine for basic compounds) to the eluent.
Product fails to crystallize from solution.	Too much solvent was used; high level of impurities inhibiting crystal lattice formation; product is an oil at room temperature.	Slowly evaporate some of the solvent. Scratch the inside of the flask with a glass rod at the solvent line. Add a seed crystal from a previous batch. If problems persist, the compound may require purification by chromatography first.
Low recovery after purification.	Product is partially soluble in the recrystallization solvent at low temperatures; product co-eluted with impurities; material loss during transfers.	Ensure the recrystallization solvent is ice-cold for washing crystals.[14] Re-evaluate TLC of combined fractions to ensure purity. Use careful technique to minimize mechanical losses.

References

• Google Patents. (n.d.). EP1498416A1 - A process for the optical purification of benzimidazole derivatives.

• MDPI. (2020). Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatographic behavior of benzimidazole derivatives on hypercrosslinked polystyrene by reverse-phase HPLC. Retrieved from [Link]

• Google Patents. (n.d.). US20060217549A1 - Diamine purification method.
• Google Patents. (n.d.). US3345413A - Process for purifying a phenylenediamine.

• Indian Academy of Sciences. (n.d.). A green synthesis of benzimidazoles. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Benzimidazoles from Benzene-1,2-diamine Derivatives and Carboxylic Acids. Retrieved from [Link]

• TSI Journals. (n.d.). Selective Formation of 2-Amino-Iminoaldehyds: Synthesis of News Molecules of Benzimidazoles. Retrieved from [Link]

• Scribd. (n.d.). Efficient Removal of Aromatic Diamines. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-PHENYLENEDIAMINE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzimidazoles. Retrieved from [Link]

• IntechOpen. (2019). Synthesis and Pharmacological Profile of Benzimidazoles. Retrieved from [Link]

• ChemUniverse. (n.d.). 4-BROMO-N1-METHYLBENZENE-1,2-DIAMINE. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,2-DIAMINO-4-NITROBENZENE. Retrieved from [Link]

• Google Patents. (n.d.). CN102234220A - Method for preparing 4-bromo-1,2-xylene.

• Wellesley College. (n.d.). Lab 1-Recrystallization Lab. Retrieved from [Link]

• PMC. (n.d.). 10-Bromo-N,N-diphenylanthracen-9-amine. Retrieved from [Link]

• Molport. (n.d.). 4-bromo-N1,N1-dimethylbenzene-1,2-diamine hydrochloride. Retrieved from [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• CUNY. (n.d.). Purification by Recrystallization. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-Bromo-N1-methylbenzene-1,2-diamine [P98888] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 6. 55783-42-1|4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride|BLD Pharm [bldpharm.com]
• 7. 55783-42-1 | 4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride - AiFChem [aifchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Pharmacological Profile of Benzimidazoles | IntechOpen [intechopen.com]
• 10. Benzimidazole synthesis [organic-chemistry.org]
• 11. mdpi.com [mdpi.com]
• 12. EP1498416A1 - A process for the optical purification of benzimidazole derivatives - Google Patents [patents.google.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Lab 1-Recrystallization Lab | Wellesley College [www1.wellesley.edu]
• 15. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Application Note: Advanced TLC Monitoring Protocols for Reactions Involving 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

Executive Summary

Monitoring the chemical transformation of highly polar, basic diamine salts via Thin Layer Chromatography (TLC) presents unique chromatographic challenges. 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is a critical bifunctional building block widely utilized in medicinal chemistry for the synthesis of nitrogenous heterocycles, particularly substituted benzimidazoles. This application note provides a comprehensive, mechanistically grounded protocol for tracking the consumption of this diamine. By controlling stationary-phase acid-base interactions and utilizing orthogonal visualization techniques, researchers can establish a self-validating system to accurately determine reaction kinetics and completion.

Physicochemical Profile & Chromatographic Challenges

The target analyte, 4-Bromo-N1-methylbenzene-1,2-diamine, contains both a primary amine ( −NH2​ ) and a secondary amine ( −NHCH3​ ) on a brominated aromatic scaffold. It is typically supplied and handled as a hydrochloride salt to prevent oxidative degradation.

When applied directly to standard normal-phase silica gel ( SiO2​ ) plates, the compound exhibits two severe chromatographic artifacts:

• Immobility: The hydrochloride salt form prevents partitioning into the organic mobile phase, anchoring the analyte at the baseline.

• Severe Streaking/Tailing: Free amines interact strongly with the weakly acidic silanol groups ( Si−OH , pKa​≈4.5−5.0 ) on the surface of the silica gel via hydrogen bonding and ion-exchange mechanisms. This continuous adsorption-desorption cycle across a pH gradient leads to broad, streaky bands that obscure product resolution[1].

Mechanistic Basis of Amine Streaking and Mitigation

To achieve sharp, quantifiable spots, the TLC system must be chemically modified to suppress silanol-amine interactions. This is achieved through Mobile Phase Deactivation .

Adding a volatile basic modifier—most commonly Triethylamine (TEA) at 0.1% to 5% (v/v) or aqueous ammonia—to the eluent introduces a competing base into the system[1]. The TEA preferentially binds to and neutralizes the acidic silanol sites, effectively "deactivating" the stationary phase. This forces the target diamine to remain in its neutral, un-ionized free-base form, allowing it to partition cleanly based on its inherent polarity rather than acid-base affinity[1].

Workflow for optimizing TLC conditions for basic amine salts to prevent streaking.

Step-by-Step TLC Protocol for Reaction Monitoring

Step 1: In Situ Sample Neutralization (Mini-Workup) Never spot the raw reaction mixture directly if it is highly acidic or contains the un-neutralized HCl salt.

• Withdraw a 10μL aliquot of the reaction mixture.

• Dilute in 100μL of Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Add 10μL of saturated aqueous NaHCO3​ or 1 drop of pure TEA. Vortex briefly and spot the organic layer.

Step 2: Eluent Formulation Prepare a solvent system tailored for polar basic compounds. A highly effective starting system is DCM / Methanol / TEA (95 : 4 : 1, v/v/v) . Ensure the chamber is saturated with solvent vapors for at least 10 minutes prior to plate insertion to ensure reproducible Rf​ values.

Step 3: Development and Dual-Modal Visualization Develop the plate until the solvent front is 1 cm from the top. Remove and dry thoroughly (a heat gun is recommended to evaporate residual TEA, which can interfere with stains).

• Primary Visualization (Non-Destructive): Inspect under UV light (254 nm). The brominated aromatic ring strongly quenches fluorescence, appearing as a dark spot against the green fluorescent background.

• Secondary Visualization (Destructive/Diagnostic): Dip the plate in Ninhydrin stain and heat vigorously. Ninhydrin reacts specifically with primary amines to form Ruhemann's purple, and with secondary amines to form yellow/brown iminium salts. This provides a definitive chemical confirmation of the diamine's presence.

Case Study: Monitoring Benzimidazole Synthesis

A frequent application of 4-Bromo-N1-methylbenzene-1,2-diamine is its condensation with trimethyl orthoformate to yield 5-bromo-1-methyl-1H-benzo[d]imidazole[2]. This transformation is a prime example of how TLC can provide a self-validating kinetic readout.

Reaction Conditions: 4-Bromo-N1-methylbenzene-1,2-diamine (1 eq), Trimethyl orthoformate (1.5 eq), Methanol, 70°C[2].

Chromatographic Shift & Causality: During the reaction, the primary and secondary amines undergo cyclization, forming an aromatic imidazole ring[3]. This structural change drastically reduces the hydrogen-bonding capacity and overall polarity of the molecule. Consequently, the product will migrate significantly higher on the TLC plate compared to the starting material. Furthermore, because the primary amine is consumed, the resulting benzimidazole product will be Ninhydrin-negative . The disappearance of the purple Ninhydrin spot at the lower Rf​ perfectly validates reaction completion.

Synthesis pathway of 5-bromo-1-methyl-1H-benzo[d]imidazole from the diamine precursor.

Quantitative Data Summaries

Table 1: Physicochemical Properties of the Starting Material

Property	Value / Description	Chromatographic Implication
Molecular Formula	C7​H10​BrN2​⋅HCl	Salt form requires free-basing prior to normal-phase TLC.
Functional Groups	1∘ Amine, 2∘ Amine, Aryl Bromide	High polarity; extreme susceptibility to silanol binding.
UV Activity	Highly Active (254 nm)	Easily detectable via UV quenching on F254​ silica plates.

Table 2: Expected TLC Migration Profile (Eluent: DCM / MeOH / TEA = 95 : 4 : 1)

Analyte	Expected Rf​	UV (254 nm) Response	Ninhydrin Stain Response
4-Bromo-N1-methylbenzene-1,2-diamine (Starting Material)	0.15 - 0.25	Positive (Dark Spot)	Positive (Purple/Brown)
5-Bromo-1-methyl-1H-benzo[d]imidazole (Cyclized Product)	0.50 - 0.65	Positive (Dark Spot)	Negative (No Color Change)

Note: The product is routinely purified via flash column chromatography using 4% MeOH in DCM[2], making this TLC system highly translatable to preparative scale-up.

References

• Title: WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases Source: Google Patents URL

• Title: N) Bond Synthesis (Thesis Chapter) Source: Homi Bhabha National Institute URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 3. hbni.ac.in [hbni.ac.in]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Temperature for the Condensation of 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

As a Senior Application Scientist, this guide is designed to provide you with in-depth technical support for the synthesis of benzimidazole derivatives using 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride. The condensation reaction to form the benzimidazole core is a cornerstone of many synthetic pathways in drug development. However, its success is highly sensitive to reaction parameters, with temperature being one of the most critical variables to control. This document moves beyond simple protocols to explain the causal relationships between temperature, reaction kinetics, and outcomes, empowering you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the optimization of reaction temperature for this specific condensation.

Q1: What is a sensible starting temperature for my initial optimization experiments?

A sensible starting point for the condensation of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride often depends on the electrophile used (e.g., aldehyde vs. carboxylic acid). For reactions with many aromatic aldehydes, gentle heating in the range of 60-90°C is a well-established starting point.[1] Some systems may even proceed at room temperature, although reaction times can be significantly longer.[2] For condensations involving less reactive partners like carboxylic acids, higher temperatures, sometimes up to 140°C or more, may be necessary to drive the reaction to completion.[3] It is always advisable to begin with milder conditions and increase the temperature incrementally after monitoring the reaction's progress.

Q2: How does temperature specifically impact reaction yield versus purity?

Temperature has a dual effect on the reaction. According to kinetic theory, increasing the temperature generally increases the rate of all reactions, including the desired condensation and potential side reactions.

• Yield: Initially, raising the temperature will likely increase the reaction rate and, therefore, the yield within a given timeframe.[1][4] Many condensation reactions that yield poorly at room temperature see significant improvement when heated.[5]

• Purity: Excessively high temperatures can be detrimental to purity. They can provide enough energy to overcome the activation barrier for undesired side reactions, such as over-alkylation when using aldehydes, or promote the degradation of the starting material or product.[5] The optimal temperature is therefore a compromise—high enough to ensure a reasonable reaction rate for the desired product but low enough to minimize the formation of impurities.

Q3: My starting material is a hydrochloride salt. How does this influence the optimal temperature?

The use of the hydrochloride salt adds a layer to consider. The active nucleophile in the reaction is the free diamine. The hydrochloride salt is more stable and less prone to air oxidation, but the amine groups are protonated.[6] The reaction requires either the in-situ neutralization of the salt with a base or conditions that favor the equilibrium concentration of the free diamine. Temperature can play a role here; heating the reaction mixture can help promote the dissociation of the HCl and increase the concentration of the reactive free base, particularly in polar solvents. In some protocols, the reaction is run in the presence of an acid catalyst, where the equilibrium is more complex.[7]

Q4: What are the most common temperature-related side products I should watch for?

The structure of the side products is highly dependent on the reaction partner. When condensing with an aldehyde, a common side reaction is the formation of a 1,2-disubstituted benzimidazole, where the secondary amine at the N1 position is further alkylated by another molecule of the aldehyde.[8] This is often favored at higher temperatures. In some cases, complex mixtures including bis-dihydrobenzimidazoles can form. At very high temperatures, especially with prolonged heating, decomposition can lead to intractable tars and a significant decrease in the yield of the desired product. Monitoring by Thin Layer Chromatography (TLC) is crucial for detecting the emergence of these byproducts.

Q5: How can I effectively monitor the reaction to find the optimal temperature?

Thin Layer Chromatography (TLC) is the most direct and efficient method for monitoring the reaction's progress. Set up small-scale parallel reactions at different temperatures (e.g., room temperature, 60°C, 90°C, and 120°C). Spot a sample from each reaction mixture alongside the starting diamine and aldehyde on a TLC plate at regular intervals (e.g., every 30-60 minutes). The optimal temperature will be the one that shows the fastest, cleanest conversion to the desired product spot with minimal formation of side products.[9]

Troubleshooting Guide

This table provides a systematic approach to resolving common issues encountered during the condensation reaction.

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Sub-optimal Reaction Temperature: The temperature may be too low to overcome the activation energy.[9] 2. Impure Starting Materials: The diamine is highly susceptible to air oxidation, which compromises its reactivity.[10] 3. Inactive Catalyst: If using a catalyst, it may be poisoned, old, or inappropriate for the substrate.	1. Increase Temperature: Incrementally increase the reaction temperature by 20-30°C and continue to monitor by TLC. Consider microwave-assisted synthesis for rapid heating and improved yields.[5] 2. Verify Purity: Ensure the purity of the diamine. If it has darkened, consider purification by recrystallization or filtering a solution of it through a short plug of activated carbon. Handle the material under an inert atmosphere.[10] 3. Refresh Catalyst: Use a fresh batch of catalyst or screen different types of catalysts (e.g., Lewis vs. Brønsted acids).[5]
Formation of Multiple Products / Low Selectivity	1. Temperature is Too High: Higher temperatures can favor the formation of thermodynamic byproducts or 1,2-disubstituted products.[5] 2. Incorrect Stoichiometry: An excess of the aldehyde can promote the formation of 1,2-disubstituted benzimidazoles.[8]	1. Decrease Temperature: Run the reaction at a lower temperature. An intermediate imine might be the major product at a lower temperature, while the desired cyclized product forms upon gentle heating.[5] 2. Adjust Stoichiometry: Use a stoichiometric amount or a slight excess of the diamine relative to the aldehyde to favor the formation of the 2-substituted product.[8]
Reaction Stalls or is Sluggish	1. Insufficient Temperature: The reaction may have a high activation energy barrier. 2. Poor Solvent Choice: The reactants may have poor solubility at the current temperature, or the solvent may not be optimal for the reaction mechanism.	1. Increase Temperature: Gradually increase the temperature while monitoring for byproduct formation.[5] 2. Screen Solvents: Test different solvents. Polar protic solvents like ethanol can be effective, while in some cases, solvent-free conditions at elevated temperatures work best.[3][5]
Product is Darkly Colored or Impure	1. Oxidation of Starting Material: o-Phenylenediamines are notoriously sensitive to air and light, leading to colored quinone-diimine impurities.[10] 2. Thermal Decomposition: The reaction temperature may be too high, causing the starting material or product to decompose.	1. Use High-Purity Starting Material: Store the diamine under an inert atmosphere, protected from light, and at reduced temperatures (2-8°C).[10] Using the dihydrochloride salt can sometimes reduce colored impurities.[6] 2. Reduce Temperature: Find the minimum temperature required for a reasonable reaction rate. 3. Purification: Purify the crude product via recrystallization from a suitable solvent (e.g., ethanol) or silica gel column chromatography.[5]

Experimental Protocols & Methodologies

Protocol 1: General Procedure for Parallel Temperature Screening

This protocol outlines a method for efficiently determining the optimal reaction temperature on a small scale.

• Preparation: In a glovebox or under a positive pressure of inert gas, prepare four separate reaction vials. To each vial, add 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (e.g., 0.1 mmol), the corresponding aldehyde or carboxylic acid (0.1 mmol), and the chosen solvent (e.g., 1 mL of ethanol). If a catalyst is required, add it at this stage.

• Reaction Setup: Seal the vials and place each one in a separate heating block or oil bath pre-set to a different temperature (e.g., 25°C, 50°C, 80°C, 110°C).

• Monitoring: After 30 minutes, and then at 1-hour intervals, carefully take a small aliquot from each reaction mixture for TLC analysis.

• Analysis: Develop the TLC plate using an appropriate eluent (e.g., 3:1 hexane:ethyl acetate). Visualize the spots under UV light.

• Optimization: Identify the temperature that provides the cleanest and most efficient conversion to the product. This temperature can then be used for a larger-scale reaction.

Protocol 2: Example Condensation with an Aromatic Aldehyde (Ammonium Chloride Catalysis)

This protocol is adapted from established methods for benzimidazole synthesis and serves as a robust starting point.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.0 mmol), an aromatic aldehyde (e.g., 4-methoxybenzaldehyde, 1.0 mmol), ammonium chloride (0.3 mmol), and ethanol (10 mL).

• Heating: Place the flask in a preheated oil bath at 80-90°C.

• Stirring & Monitoring: Stir the mixture vigorously. Monitor the reaction progress by TLC until the starting diamine is consumed (typically 2-4 hours).

• Work-up: Once complete, cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL). The product will often precipitate.

• Isolation & Purification: Collect the solid product by vacuum filtration, wash it thoroughly with water, and dry it. The crude product can be further purified by recrystallization from ethanol to yield the pure 2-substituted benzimidazole.

Visualizations

Diagram 1: General Experimental Workflow

The following diagram illustrates the typical workflow for the condensation reaction, highlighting the critical heating and monitoring stages.

Caption: Workflow for optimizing the condensation reaction.

Diagram 2: Troubleshooting Decision Tree

This decision tree provides a logical path for diagnosing and solving common experimental issues related to reaction temperature.

Caption: Decision tree for troubleshooting reaction outcomes.

References

• ResearchGate. (n.d.). Reaction of o-phenylenediamine with aldehydes | Download Table. [Link]

• ResearchGate. (n.d.). Influence of (a) temperature; and (b) reaction time on the yield of benzimidazole. [Link]

• International Journal for Modern Trends in Science and Technology. (2023). Synthesis of Benzimidazoles using High Yield Thermal Method. [Link]

• ResearchGate. (n.d.). Effect of temperature on the percentage yield of substituted derivatives of benzimidazole in ethanol over 0.1 g of catalyst in 240 min. [Link]

• Beilstein Journal of Organic Chemistry. (2016). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. [Link]

• Indian Journal of Chemistry. (2009). A green synthesis of benzimidazoles. [Link]

• Scientific & Academic Publishing. (2014). A Novel and Efficient Synthesis of Benzimidazole Derivatives Catalyzed by Silica Boron Sulfonic Acid in Water. [Link]

• Wikipedia. (n.d.). o-Phenylenediamine. [Link]

• Organic Syntheses. (n.d.). Benzimidazole. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzimidazoles. [Link]

• ResearchGate. (2016). study of the condensation of o-phenylenediamines with malonic acid under acidic medium: mechanistic aspects and tautomerism of 1,5-benzodiazepine-2,4- diones. [Link]

• HETEROCYCLES. (2011). SYNTHETIC APPROACHES FOR BENZIMIDAZOLES, QUINOXALINES AND BENZO[1][5]DIAZEPINES. [Link]

Sources

• 1. ijfmr.com [ijfmr.com]
• 2. Scientific & Academic Publishing: The article detailed information [article.sapub.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Benzimidazole synthesis [organic-chemistry.org]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

🔬 Technical Support Center: Handling and Preventing Oxidation of 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

As a Senior Application Scientist, I frequently encounter researchers struggling with erratic yields and intractable black reaction mixtures when working with phenylenediamine derivatives. 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (CAS: 69038-76-2) is a highly valuable building block for synthesizing benzimidazoles and quinoxalines, but its handling requires strict mechanistic respect.

This guide is designed to move your workflows away from trial-and-error and toward self-validating, robust systems.

Mechanistic Overview: The Causality of Oxidation

To prevent degradation, we must first understand the electronic nature of the molecule. The 1,2-diamine motif features two strongly electron-donating amino groups (one primary, one secondary methylamine) that heavily enrich the aromatic ring's electron density. This significantly lowers the molecule's oxidation potential.

Upon exposure to atmospheric oxygen, light, or trace metal ions, the diamine undergoes a single-electron transfer (SET) to form a highly reactive radical cation[1]. While the hydrochloride salt form protonates the amines—effectively neutralizing their electron-donating capability and stabilizing the compound during storage—synthetic applications typically require the addition of a base.

Once neutralized to the free base, the diamine becomes acutely vulnerable. It rapidly oxidizes into quinonediimines, which subsequently condense into dark poly(phenylenediamine) oligomers (polyOPDs)[2],[3].

Mechanistic pathway of diamine oxidation and targeted points for reductive intervention.

Diagnostic FAQs

Q1: Why does my reaction mixture immediately turn black upon the addition of a base? A1: Neutralizing the hydrochloride salt generates the free base. The electron-rich aromatic system is highly susceptible to SET oxidation by dissolved O₂ or trace metals. This forms radical cations that rapidly condense into dark poly(phenylenediamine) oligomers[2],[4]. The color shift (from colorless to pink, then dark brown/black) is the visual hallmark of this polymerization.

Q2: Can I salvage a reaction that has already turned dark brown? A2: Yes, if caught early. The initial oxidation to quinonediimine is reversible. Adding a strong aqueous reducing agent like sodium dithionite (Na₂S₂O₄) during the workup can reduce these colored impurities back to the diamine, allowing the desired product to be extracted cleanly[2],[5].

Q3: Does the bromine atom provide any oxidative stability? A3: While halogens are electron-withdrawing and theoretically increase oxidation potential slightly, the N-methyl group strongly donates electron density, offsetting this effect. Thus, this specific derivative remains highly air-sensitive compared to unsubstituted analogs and must be handled with Schlenk techniques[6].

Troubleshooting Logic Workflow

Troubleshooting logic tree for mitigating oxidation during diamine synthesis workflows.

Validated Experimental Protocols

To ensure reproducibility, every protocol must be a self-validating system. Do not proceed to the next step unless the validation condition is met.

Protocol A: Inert Reaction Setup with In Situ Antioxidant Protection

Causality: Dissolved oxygen is the primary culprit for radical cation initiation. Removing it prevents the first step of degradation, while a sacrificial reductant catches any trace oxidation[1].

• Solvent Degassing: Transfer the reaction solvent to a Schlenk flask. Freeze the solvent with liquid nitrogen, evacuate the flask to <1 torr, isolate from the vacuum, and thaw. Repeat this Freeze-Pump-Thaw cycle 3 times[6].

• Validation Check: Add a trace amount of resazurin indicator to a 1 mL test aliquot. If the solvent is truly anaerobic, the indicator remains colorless/faint pink. A blue shift indicates residual oxygen; repeat degassing.

• Reagent Loading: Add 4-Bromo-N1-methylbenzene-1,2-diamine HCl and a sacrificial antioxidant (e.g., 5 mol% ascorbic acid) to the reaction vessel before sealing. Ascorbic acid will preferentially oxidize, protecting the diamine[1].

• Base Addition: Inject the degassed base dropwise under positive Argon pressure.

• Validation Check: The solution should remain pale yellow. A rapid shift to dark red/black indicates a breach in the inert atmosphere.

Protocol B: Reductive Workup for Oxidized Mixtures

Causality: Quinonediimines are highly colored but reversible intermediates. Reducing them back to the diamine prevents irreversible polymerization into polyOPDs[2],[3].

• Quenching: Quench the reaction mixture with degassed deionized water.

• Reduction: Add 1–2 g of sodium dithionite (Na₂S₂O₄) per 100 mL of the aqueous phase[2]. Stir vigorously for 5 minutes.

• Validation Check: Observe the phase separation. The aqueous layer must rapidly transition from dark red/brown to pale yellow, confirming the successful reduction of quinonediimine impurities. If the solution remains black, irreversible polyOPD oligomerization has occurred, and the yield will be compromised.

• Extraction: Extract the desired product immediately with an organic solvent, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Quantitative Impact of Protective Measures

The following table summarizes the expected outcomes when neutralizing 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride under various conditions.

Condition	Additive	Atmosphere	Temp	Expected Color	Relative Yield Recovery
Free Base	None	Air	25°C	Dark Brown/Black	< 30%
Free Base	None	Argon	25°C	Pale Yellow	70-80%
Free Base	Ascorbic Acid (5 mol%)	Argon	25°C	Colorless/Pale Yellow	> 90%
HCl Salt	None	Air	25°C	White/Off-white	N/A (Storage)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. arxiv.org [arxiv.org]
• 4. osha.gov [osha.gov]
• 5. US3345413A - Process for purifying a phenylenediamine - Google Patents [patents.google.com]
• 6. ehs.umich.edu [ehs.umich.edu]

Technical Support Center: Solvent Optimization for 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride Workflows

Overview Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride . Because this building block features a deactivated bromo-aryl ring, a sterically hindered secondary amine (N1-methyl), and is supplied as a hydrochloride salt, solvent selection is the single most critical variable in determining reaction success.

Troubleshooting Guides & FAQs

Q: Why is my benzimidazole cyclization with trimethyl orthoformate stalling at low conversion in dichloromethane (DCM) or tetrahydrofuran (THF)? A: This is a classic solvation failure. 4-Bromo-N1-methylbenzene-1,2-diamine is supplied as a hydrochloride salt. Polar aprotic solvents like DCM (ε = 8.9) and THF (ε = 7.5) lack the capacity to solvate the ionic crystal lattice of the HCl salt effectively. Furthermore, the condensation with trimethyl orthoformate requires sequential proton-transfer steps to eliminate methanol. Aprotic solvents cannot facilitate this proton shuttling. Solution: Switch to a polar protic solvent, specifically Methanol (MeOH) . Methanol fully solvates the HCl salt at elevated temperatures and stabilizes the polar transition states, driving the reaction to >90% conversion [1].

Q: How does solvent polarity affect the oxidative condensation of this diamine with aldehydes? A: Oxidative condensation proceeds via a Schiff base intermediate. Protic solvents (like Ethanol or Methanol) accelerate this step through hydrogen-bond activation of the aldehyde's carbonyl oxygen, making it more electrophilic. In contrast, aprotic solvents fail to provide this activation, leading to sluggish kinetics and increased side-product formation (such as mono-condensation without cyclization) [2, 3].

Q: Do I need to pre-neutralize the hydrochloride salt before performing a Palladium-catalyzed Suzuki cross-coupling on the 4-bromo position? A: Yes. If you attempt a cross-coupling directly in an anhydrous aprotic solvent without accounting for the HCl salt, the salt will stoichiometrically consume the base intended for the catalytic cycle, and the free amines can coordinate with and poison the Palladium catalyst. Solution: Utilize a biphasic solvent system (e.g., 1,4-Dioxane/Water at a 4:1 ratio) with an excess of a strong inorganic base (e.g., K3PO4 or Na2CO3). The aqueous phase dissolves the base and neutralizes the HCl salt in situ, while the organic phase solvates the active cross-coupling partners.

Quantitative Data: Solvent Impact on Cyclization Yields

The following table summarizes the impact of solvent choice on the isolated yield of benzimidazole derivatives synthesized from o-phenylenediamines (acting as a direct kinetic proxy for the 4-bromo-N1-methyl derivative) during oxidative condensation [2].

Solvent	Dielectric Constant (ε)	Solvation Category	Isolated Yield (%)	Reaction Kinetics
Methanol (CH3OH)	32.7	Polar Protic	97	Rapid (< 4 hours)
Ethanol (C2H5OH)	24.5	Polar Protic	95	Rapid (< 4 hours)
Acetonitrile (CH3CN)	37.5	Polar Aprotic	88	Moderate
Ethyl Acetate (EtOAc)	6.0	Polar Aprotic	82	Sluggish
Tetrahydrofuran (THF)	7.5	Polar Aprotic	75	Stalled / Incomplete

Validated Experimental Protocols

Protocol A: Synthesis of 5-Bromo-1-methyl-1H-benzimidazole via Orthoester Condensation This protocol leverages the protic environment of methanol to solvate the hydrochloride salt and drive cyclization [1].

• Reactor Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Purge the system with nitrogen.

• Solvation: Add 4-bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.10 g, 5.47 mmol) to Methanol (11.0 mL). Self-Validation Check: The mixture may appear as a suspension initially. Do not proceed with external heating until the solvent is fully added.

• Reagent Addition: Add trimethyl orthoformate (0.87 g, 8.21 mmol, 1.5 eq) in a single portion.

• Thermal Cyclization: Heat the reaction mixture to 70°C and stir for 16 hours. The suspension will clarify completely as the salt dissolves and reacts.

• Workup: Cool to room temperature and concentrate the resulting mixture under reduced pressure to remove methanol and unreacted orthoester.

• Purification: Purify the crude residue via silica gel column chromatography, eluting with a gradient of 0% to 4% MeOH in DCM. Combine product fractions and concentrate to afford the pure benzimidazole.

Protocol B: Oxidative Condensation with Aldehydes This method utilizes ethanol to facilitate Schiff base formation prior to oxidation [2, 4].

• Neutralization: Dissolve the diamine hydrochloride salt (1.05 mmol) in Ethanol (5.0 mL). Add sodium carbonate (0.55 mmol) and stir for 15 minutes at room temperature to liberate the free base.

• Condensation: Add the desired substituted benzaldehyde (1.00 mmol) to the mixture.

• Catalysis/Oxidation: Add a mild oxidative catalyst (e.g., Cobalt(II) acetylacetone, 0.05 mmol) [2].

• Reaction: Stir the mixture open to the air at room temperature for 4 hours. Monitor via TLC until the diamine is fully consumed.

• Isolation: Extract the reaction mixture with Ethyl Acetate (3 × 20 mL). Wash the combined organic phases with distilled water, dry over anhydrous Na2SO4, and concentrate in vacuo. Recrystallize the crude solid from hot methanol.

Workflow Visualization

Decision tree for solvent selection based on 4-Bromo-N1-methylbenzene-1,2-diamine HCl workflows.

References

• Title: Inhibitors of fibroblast growth factor receptor kinases (US11345681B1)

• Title: Simple and Efficient Synthesis of Benzimidazole Derivatives Using Cobalt (II) Acetylacetone at Room Temperature Source: ThaiScience / International Journal of Pharmaceutical Research URL: [Link]

• Title: Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity Source: National Institutes of Health (NIH) / PMC URL: [Link]

Technical Support Center: Preventing Over-Alkylation in N-Substituted Diamines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve precise N-alkylation in diamines. The core issue stems from fundamental physical chemistry: primary amines are nucleophilic, but upon mono-alkylation, the resulting secondary amine becomes more nucleophilic due to the inductive electron-donating effect of the newly attached alkyl group. When working with diamines, you have two competing primary amine sites. Direct alkylation with active electrophiles inevitably cascades into a complex mixture of secondary, tertiary, and quaternary ammonium salts.

To achieve precise N-substitution, we must manipulate the electronic and steric environment of the nitrogen atoms. This guide provides field-proven, self-validating methodologies to bypass these mechanistic pitfalls.

Troubleshooting & FAQs

Q1: I need to selectively functionalize only ONE of the two primary amines on a symmetrical aliphatic diamine. Boc anhydride ( Boc2​O ) gives me a statistical mixture of unprotected, mono-Boc, and di-Boc diamines. How can I improve this? Causality & Solution: Boc2​O cannot differentiate between two identical amino moieties. However, you can differentiate them via stoichiometric protonation. By adding exactly 1.0 equivalent of an anhydrous HCl source (such as Me3​SiCl in methanol), one amine is protonated into an unreactive ammonium salt, leaving the other free to react with Boc2​O [1]. This shifts the equilibrium, yielding the mono-Boc protected diamine in high yields without tedious chromatography[2].

Q2: I am trying to mono-alkylate a diamine using an alkyl halide, but I keep getting di- and tri-alkylated products. How do I stop the reaction strictly at the secondary amine stage? Causality & Solution: Direct alkylation with active electrophiles (like benzyl bromide) leads to over-alkylation because the activation energy for the second alkylation is lower than the first. The solution is the Fukuyama Alkylation . By protecting the primary amine with a 2-nitrobenzenesulfonyl (Nosyl) group, you drastically reduce the nucleophilicity of the nitrogen. The sulfonamide proton is highly acidic and can be deprotonated to form a nucleophilic anion that reacts with alkyl halides. Crucially, the steric bulk and electronic deactivation of the Nosyl group prevent any further alkylation[3].

Q3: Is there a greener alternative to alkyl halides that completely avoids over-alkylation without requiring protecting groups? Causality & Solution: Yes, the Borrowing Hydrogen (Hydrogen Autotransfer) methodology[4]. This utilizes bench-stable alcohols as alkylating agents in the presence of a transition metal catalyst. The catalyst temporarily "borrows" hydrogen from the alcohol to form an aldehyde/ketone, which condenses with the diamine to form an imine. The catalyst then returns the hydrogen to reduce the imine to a secondary amine. Because alcohols are poor electrophiles without the catalyst, and the imine intermediate sterically limits further reaction, over-alkylation is completely suppressed[5].

Experimental Workflows & Self-Validating Protocols

Protocol A: Selective Mono-Boc Protection of Symmetrical Diamines

Mechanism: Differentiation of diamine basicity via stoichiometric in-situ protonation.

• Preparation: Dissolve the diamine (1.0 eq) in anhydrous methanol at 0 °C.

• Protonation: Dropwise add 1.0 eq of Chlorotrimethylsilane ( Me3​SiCl ). Stir for 15-30 minutes and allow the mixture to reach room temperature[1].

  • Self-Validation Checkpoint: Me3​SiCl reacts quantitatively with anhydrous methanol to generate exactly 1.0 eq of HCl gas in situ[1]. This reliably protonates the more basic amine site, leaving the other free, avoiding the inaccuracies of bubbling external HCl gas.

• Protection: Add 1 mL of water, followed by a solution of Boc2​O (1.0 eq) in MeOH. Stir at room temperature for 1 hour[1].

• Work-up: Dilute with water and wash the aqueous layer with diethyl ether.

  • Self-Validation Checkpoint: This ether wash is critical; it selectively removes any neutral di-Boc protected impurities[6]. Adjust the purified aqueous layer to pH >12 with 2N NaOH to deprotonate the mono-Boc amine salt, then extract with dichloromethane to yield the pure product[1].

Protocol B: Fukuyama Alkylation for Strict Secondary Amines

Mechanism: Sulfonamide activation coupled with severe steric/electronic shielding.

• Nosylation: React the diamine with 2-nitrobenzenesulfonyl chloride (NosCl) and a base (e.g., Et3​N ) in DCM to form the Nosyl-protected diamine[3].

• Alkylation: Add the desired alkyl halide (1.2 eq) and K2​CO3​ in DMF. Stir until complete conversion.

  • Self-Validation Checkpoint: Once alkylated, the resulting N-alkyl sulfonamide lacks an acidic proton and is sterically shielded by the bulky Nosyl group, making over-alkylation mechanistically impossible. Complete consumption of the starting material on TLC directly correlates to 100% mono-alkylation[7].

• Deprotection: Add thiophenol (PhSH) and K2​CO3​ in DMF to cleave the Nosyl group, yielding the pure secondary diamine[7].

Protocol C: Borrowing Hydrogen N-Alkylation

Mechanism: Catalytic acceptorless dehydrogenative coupling.

• Reaction Setup: In a glovebox, combine the diamine (1.0 eq), a primary or secondary alcohol (1.0 eq), and a transition metal catalyst (e.g., 3 mol% Mn(I) PNP pincer complex or an Ir-MOF) with a catalytic amount of base (e.g., KOt-Bu) in a sealed tube[4][5].

• Heating: Heat the mixture to 110 °C in dioxane for 12-24 hours[5].

• Isolation: Cool, filter through a short pad of silica, and concentrate.

  • Self-Validation Checkpoint: The reaction generates water as the sole byproduct[4]. By monitoring the reaction vessel for condensation, you can visually validate the turnover of the catalytic cycle. GC-MS analysis will confirm strict secondary amine formation, as the intermediate imine electronically rejects further alkylation[5].

Quantitative Method Comparison

Strategy	Reagents	Primary Advantage	Over-Alkylation Risk	Typical Yield
Mono-Boc Protection	Me3​SiCl , Boc2​O	Differentiates identical amine sites	Low (Statistical control via HCl)	65 - 87%
Fukuyama Alkylation	NosCl, Alkyl Halide, Thiol	Strict secondary amine formation	Zero (Steric/electronic shielding)	> 85%
Borrowing Hydrogen	Alcohol, Metal Catalyst (Ir/Mn)	Green chemistry, no alkyl halides	Zero (Imine intermediate limits reaction)	85 - 95%

Workflow Visualization

Workflow of chemoselective strategies to prevent over-alkylation in diamines.

Sources

• 1. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent advances in homogeneous borrowing hydrogen catalysis using earth-abundant first row transition metals - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB01895B [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. sciforum.net [sciforum.net]
• 7. d-nb.info [d-nb.info]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Reactivity of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride and 4-bromo-1,2-benzenediamine

For researchers and professionals in drug development and organic synthesis, the choice of a chemical building block is a critical decision that influences reaction efficiency, yield, and the properties of the final product. This guide provides an in-depth comparative analysis of two closely related aromatic diamines: 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride and 4-bromo-1,2-benzenediamine. We will explore their structural nuances and predict their differential reactivity based on fundamental chemical principles, supported by established experimental protocols for analogous systems.

Introduction: Two Essential Scaffolds in Synthesis

Both 4-bromo-1,2-benzenediamine and its N-methylated counterpart are valuable precursors in the synthesis of a variety of heterocyclic compounds, which are foundational motifs in numerous pharmaceuticals, agrochemicals, and materials.[1][2] Their shared o-phenylenediamine core allows for the construction of fused ring systems such as benzimidazoles and quinoxalines.[3][4][5][6] The presence of a bromine atom offers a versatile handle for further functionalization through cross-coupling reactions, expanding their synthetic utility.[2]

This guide will dissect the subtle yet significant impact of the N-methyl group on the reactivity of the diamine, providing a framework for selecting the optimal reagent for a given synthetic transformation.

Structural and Electronic Properties: The Impact of N-Methylation

The key difference between the two compounds lies in the substitution at one of the amino groups. 4-bromo-1,2-benzenediamine possesses two primary amino groups (-NH2), while 4-Bromo-N1-methylbenzene-1,2-diamine has one primary amino group and one secondary amino group (-NHCH3). This seemingly minor alteration has profound effects on the electronic and steric environment of the molecule.

Electronic Effects:

The methyl group is an electron-donating group (EDG) through an inductive effect.[7] This donation of electron density to the nitrogen atom increases its nucleophilicity, making the lone pair of electrons more available to attack an electrophile.[7][8] Consequently, the N-methylated amine is expected to be a more potent nucleophile than the corresponding primary amine in 4-bromo-1,2-benzenediamine.

Steric Effects:

The presence of the methyl group also introduces steric bulk around the nitrogen atom.[7] This steric hindrance can impede the approach of an electrophile, potentially slowing down the reaction rate, especially with bulky reactants.[8]

The overall reactivity of 4-Bromo-N1-methylbenzene-1,2-diamine will, therefore, be a balance between its enhanced nucleophilicity (an electronic effect) and increased steric hindrance. The dominant factor will depend on the specific reaction conditions and the nature of the electrophile.[7]

The Role of the Hydrochloride Salt:

It is important to note that 4-Bromo-N1-methylbenzene-1,2-diamine is supplied as a hydrochloride salt. In this form, the amino groups are protonated, rendering them non-nucleophilic. To utilize this reagent in nucleophilic reactions, it must first be neutralized with a base to liberate the free amine.

Comparative Reactivity in a Model Reaction: Benzimidazole Synthesis

To empirically compare the reactivity of these two diamines, we propose a well-established and synthetically relevant reaction: the condensation with an aldehyde to form a benzimidazole.[9][10][11] This reaction is a cornerstone in medicinal chemistry.

Proposed Experimental Workflow

The following workflow outlines a systematic approach to compare the reaction kinetics and yields for the synthesis of a model benzimidazole, for example, using 4-bromobenzaldehyde as the coupling partner.

Caption: A generalized experimental workflow for the comparative synthesis and analysis of benzimidazoles.

Detailed Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-2-(4-bromophenyl)-1H-benzimidazole from 4-bromo-1,2-benzenediamine

• Reactant Preparation: In a round-bottom flask, dissolve 4-bromo-1,2-benzenediamine (1.0 mmol) and 4-bromobenzaldehyde (1.0 mmol) in ethanol (10 mL).

• Reaction: Stir the mixture at room temperature. For a kinetic study, withdraw aliquots at regular intervals (e.g., 30, 60, 120, 240 minutes).

• Monitoring: Analyze the aliquots by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the consumption of starting materials and the formation of the product.

• Work-up: After completion (as indicated by TLC/LC-MS, or after a set time, e.g., 24 hours), remove the solvent under reduced pressure.

• Isolation and Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity. Calculate the isolated yield.

Protocol 2: Synthesis of 6-Bromo-2-(4-bromophenyl)-1-methyl-1H-benzimidazole from 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride

• Reactant Preparation: In a round-bottom flask, suspend 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1.0 mmol) in ethanol (10 mL). Add triethylamine (1.1 mmol) and stir for 15 minutes to neutralize the hydrochloride. To this mixture, add 4-bromobenzaldehyde (1.0 mmol).

• Reaction, Monitoring, Work-up, Isolation, and Analysis: Follow steps 2-6 as described in Protocol 1.

Expected Outcomes and Data Presentation

Based on the principles discussed, we can anticipate the following outcomes:

• Reaction Rate: The N-methylated diamine is expected to react faster due to the enhanced nucleophilicity of the secondary amine. This can be quantified by comparing the rate of consumption of the starting materials in the kinetic study.

• Product Yield: The final isolated yield may be influenced by a combination of factors. While the N-methylated diamine is more nucleophilic, steric hindrance could potentially lead to side reactions or incomplete conversion, although this is less likely in this specific condensation. A direct comparison of the isolated yields will be crucial.

Table 1: Predicted Comparative Reactivity Data

Parameter	4-bromo-1,2-benzenediamine	4-Bromo-N1-methylbenzene-1,2-diamine	Rationale
Reaction Time to Completion	Slower	Faster	Increased nucleophilicity of the N-methylated amine.[7]
Isolated Yield (%)	High	Potentially higher	Enhanced reactivity may lead to more efficient conversion.
Side Products	Minimal	Potential for minor impurities due to steric factors.	To be determined experimentally.

Mechanistic Considerations

The formation of benzimidazoles from o-phenylenediamines and aldehydes proceeds via a condensation mechanism.[5]

Caption: A simplified mechanism for benzimidazole formation.

In the case of 4-Bromo-N1-methylbenzene-1,2-diamine, the initial nucleophilic attack on the aldehyde can occur from either the primary or the secondary amino group. The secondary amine, being more nucleophilic, is the more likely initial attacker. The subsequent intramolecular cyclization and aromatization lead to the final N-methylated benzimidazole product.

Conclusion and Recommendations

This guide provides a theoretical framework and a practical experimental design for comparing the reactivity of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride and 4-bromo-1,2-benzenediamine.

Key Takeaways:

• Enhanced Nucleophilicity: The N-methyl group in 4-Bromo-N1-methylbenzene-1,2-diamine increases the nucleophilicity of the secondary amine, which is expected to result in a faster reaction rate in condensation reactions.[7]

• Steric Considerations: While the methyl group introduces some steric bulk, it is unlikely to be a major impediment in reactions with unhindered electrophiles like aldehydes.

• Experimental Verification is Key: The proposed experimental workflow provides a robust method for quantifying the differences in reactivity and yield, allowing for an evidence-based selection of the optimal reagent for a specific synthetic goal.

For researchers aiming for rapid reaction times and potentially higher throughput, 4-Bromo-N1-methylbenzene-1,2-diamine (after neutralization) is predicted to be the more advantageous starting material. However, for cost-sensitive applications or where the slightly lower reactivity of 4-bromo-1,2-benzenediamine is acceptable, the non-methylated analog remains a viable and effective choice.

References

• Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride. PMC. Available at: [Link]

• To synthesize Benzimidazole from o-phenylenediamine. CUTM Courseware. Available at: [Link]

• Benzimidazole (Synthesis) | PDF. Scribd. Available at: [Link]

• Telescoped continuous flow synthesis of benzimidazoles from o-phenylenediamines and carboxylic acids. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Synthesis of benzimidazoles from o-phenylenediamines with α-keto acids via amino acid catalysis. PMC. Available at: [Link]

• Buy 4-Bromo-1,2-benzenediamine Industrial Grade from Henan Fengda Chemical Co.,Ltd. LookChem. Available at: [Link]

• The Strategic Importance of 4-Bromo-1,2-benzenediamine as a Precursor. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Nucleophilicity Trends of Amines. Master Organic Chemistry. Available at: [Link]

Sources

• 1. CAS 1575-37-7: 4-Bromo-1,2-benzenediamine | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Telescoped continuous flow synthesis of benzimidazoles from o-phenylenediamines and carboxylic acids - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. 4-Bromo-1,2-benzenediamine | 1575-37-7 [chemicalbook.com]
• 5. Synthesis of benzimidazoles from o-phenylenediamines with α-keto acids via amino acid catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-Bromo-1,2-diaminobenzene 97 1575-37-7 [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. scribd.com [scribd.com]

analytical methods for the characterization of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride derivatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Objective methodology comparison, causality-driven experimental design, and self-validating protocols.

The Chemical Challenge: 4-Bromo-N1-methylbenzene-1,2-diamine

As a Senior Application Scientist, I frequently encounter laboratories struggling with the analytical characterization of halogenated phenylenediamine derivatives. 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (CAS: 69038-76-2) is a critical building block in organic synthesis, notably utilized as an intermediate in the development of 1[1].

However, its chemical structure presents a trifecta of analytical challenges:

• High Polarity & Basicity: The diamine core is highly polar. In its hydrochloride salt form, it dissociates into a protonated amine, leading to severe peak tailing and poor retention on standard reversed-phase (C18) columns.

• Oxidative Instability: Phenylenediamines are notorious for rapid auto-oxidation in biological matrices or aqueous solutions at room temperature, degrading significantly within 6 hours[2].

• Matrix Interference: When extracted from complex biological or synthetic matrices, trace-level quantification requires high selectivity to avoid isobaric interference.

To address these challenges, we must objectively evaluate the three primary analytical platforms used in the field: Mixed-Mode LC-MS/MS , Gas Chromatography-Mass Spectrometry (GC-MS) , and Reversed-Phase HPLC-UV (RP-HPLC) .

Comparative Analysis of Analytical Platforms

Alternative 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a traditional workhorse for volatile organics. However, direct injection of highly polar, reactive aromatic amines like 4-Bromo-N1-methylbenzene-1,2-diamine leads to irreversible column adsorption and thermal degradation.

• The Causality: To achieve volatility and stability, the diamine must undergo tedious pre-column derivatization (e.g., condensation with benzaldehyde to form stable imine derivatives, or acylation with TFA)[3]. While this yields excellent sensitivity, the derivatization step introduces variability, increases sample preparation time by hours, and risks incomplete reactions.

Alternative 2: Reversed-Phase HPLC-UV (RP-HPLC)

Standard C18 columns rely exclusively on hydrophobic interactions.

• The Causality: Because the protonated diamine is highly hydrophilic, it elutes near the void volume on C18 columns. Analysts often force retention by adding ion-pairing reagents (like hexanesulfonic acid or TFA). Unfortunately, these reagents cause severe ion suppression in mass spectrometry, limiting this method to UV detection, which lacks the sensitivity and specificity required for trace-level pharmacokinetic or impurity profiling.

The Recommended Solution: Mixed-Mode LC-MS/MS

Mixed-mode chromatography (e.g., using columns like 4[4]) fundamentally solves the retention problem without compromising MS compatibility.

• The Causality: Mixed-mode stationary phases embed acidic cation-exchange groups within a hydrophobic alkyl chain network. The brominated aromatic ring interacts with the hydrophobic phase, while the protonated amine interacts electrostatically with the cation-exchange groups[4]. This dual-mechanism retains the analyte strongly using simple, volatile, MS-compatible mobile phases (e.g., ammonium formate), enabling direct, highly sensitive LC-MS/MS analysis[5].

Fig 1. Decision tree comparing analytical strategies for phenylenediamine derivatives.

Performance Metrics Comparison

The following table synthesizes the quantitative performance data across the three methodologies, demonstrating why Mixed-Mode LC-MS/MS is the superior choice for characterizing this derivative.

Analytical Parameter	Mixed-Mode LC-MS/MS (Recommended)	GC-MS (Alternative)	RP-HPLC-UV (Alternative)
Primary Retention Mechanism	Cation-exchange & Hydrophobic	Volatility (Post-derivatization)	Hydrophobic (C18 phase)
Sample Prep Time	< 30 mins (LLE only)	> 2 hours (LLE + Derivatization)	< 30 mins (Dilution/LLE)
Limit of Detection (LOD)	~5 ng/mL	~50 ng/mL	~10 µg/mL
MS Compatibility	Excellent (Volatile buffers used)	Excellent	Poor (Requires ion-pairing)
Analyte Stability	High (Analyzed directly)	Variable (Derivatization artifacts)	High
Recovery Rate	51% - 56% [5]	~85% (Requires internal standard)	Variable based on matrix

Self-Validating Experimental Protocol: Mixed-Mode LC-MS/MS

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . It incorporates internal standards (IS) and specific chemical modifiers to guarantee that any signal loss is mathematically normalized and chemically explained.

Phase 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

Because 4-Bromo-N1-methylbenzene-1,2-diamine degrades rapidly in aqueous matrices, extraction must be performed immediately.

• Internal Standard Spiking: Aliquot 100 µL of the sample matrix. Spike with 10 µL of Acetanilide (Internal Standard, 1 µg/mL). Causality: Acetanilide possesses similar ionization efficiency to phenylenediamines, ensuring extraction losses and MS matrix effects are internally corrected[5].

• Alkalinization: Add 100 µL of 1M Ammonium Hydroxide. Causality: The hydrochloride salt is highly water-soluble. Raising the pH above the analyte's pKa deprotonates the amine, shifting it to its free-base form, which is soluble in organic solvents[2].

• Extraction: Add 4 mL of Methylene Chloride. Vortex vigorously for 10 minutes, then centrifuge at 4000 rpm for 10 minutes[2].

• Reconstitution: Transfer the organic (bottom) layer to a clean vial. Evaporate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of Mobile Phase A.

Fig 2. Sample preparation workflow highlighting the efficiency of direct LC-MS/MS analysis.

Phase 2: Chromatographic Separation

• Column: Mixed-mode stationary phase (e.g., Primesep 100, 4.6 x 150 mm, 5 µm)[4].

• Mobile Phase A: Water with 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid. Causality: The acidic pH ensures the diamine is fully protonated, maximizing electrostatic retention on the column's cation-exchange groups.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: Isocratic elution at 40% B / 60% A. Flow rate: 1.0 mL/min.

Phase 3: Mass Spectrometric Detection (MRM)

Operate the triple quadrupole mass spectrometer in Electrospray Ionization (ESI) positive mode.

• System Suitability Test (SST): Before running samples, inject the IS (Acetanilide) to verify retention time precision (RSD < 2%).

• MRM Transitions: Monitor the protonated precursor ion [M+H]+. Due to the bromine isotope, monitor both m/z 201.0 and m/z 203.0 as precursor ions. Optimize collision energy to monitor the loss of the methyl group (e.g., m/z 201 → 186) for precise quantification.

Conclusion

For the characterization of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride, relying on standard C18 HPLC or GC-MS introduces unnecessary workflow bottlenecks and data integrity risks. By understanding the physicochemical causality of the molecule—specifically its basicity and polarity—laboratories can implement Mixed-Mode LC-MS/MS . This approach eliminates the need for derivatization, avoids MS-suppressing ion-pair reagents, and provides a highly sensitive, self-validating framework for robust analytical characterization.

References

• Sigma-Aldrich. 4-Bromo-N1-methylbenzene-1,2-diamine | 69038-76-2.

• Scirp.org. Different Analytical Methods of Para-Phenylenediamine Based Hair Dye. 3[3]

• BenchChem. Application Note: High-Sensitivity LC-MS/MS Method for the Determination of p-Phenylenediamine and its Metabolites in Biological Matrices. 2[2]

• SIELC Technologies. HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column. 4[4]

• PubMed / NIH. Development and validation of an LC-MS/MS method for determination of p-phenylenediamine and its metabolites in blood samples. 5[5]

• Google Patents. ES2436877T3 - Intermediates for the preparation of condensed bicyclic mTOR inhibitors. 1[1]

Sources

• 1. ES2436877T3 - Intermediates for the preparation of condensed bicyclic mTOR inhibitors - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scirp.org [scirp.org]
• 4. HPLC Method for Analysis of Isomers of Phenylenediamine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. Development and validation of an LC-MS/MS method for determination of p-phenylenediamine and its metabolites in blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Analysis of Quinoxalines Derived from 4-Bromo-N1-methylbenzene-1,2-diamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of synthetic methodologies and the corresponding spectroscopic analysis of quinoxalines derived from 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride. As a senior application scientist, the following content is structured to offer not just procedural steps, but a deeper understanding of the causality behind experimental choices and the interpretation of analytical data, grounded in established scientific principles.

Introduction: The Significance of Substituted Quinoxalines

Quinoxalines, a class of nitrogen-containing heterocyclic compounds, are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[1] The biological activity of quinoxaline derivatives is highly dependent on the nature and position of substituents on the bicyclic ring system. The starting material, 4-Bromo-N1-methylbenzene-1,2-diamine, provides a scaffold for producing quinoxalines with a bromine atom at the 6-position and a methyl group on one of the nitrogen atoms. These features are not only pivotal for tuning the molecule's biological efficacy but also serve as handles for further chemical modifications.

The unambiguous structural elucidation of these synthesized molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, stands as a powerful and indispensable tool for this purpose, offering detailed insights into the molecular structure and electronic environment of the quinoxaline core.[2]

Synthesis of 6-Bromo-1-methyl-2,3-diphenylquinoxaline: A Comparative Analysis

The most direct and widely employed method for synthesizing quinoxalines is the condensation of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[1] In this guide, we will focus on the synthesis of 6-Bromo-1-methyl-2,3-diphenylquinoxaline from 4-Bromo-N1-methylbenzene-1,2-diamine and benzil. We will compare the classical thermal condensation with modern, more "green" alternatives like microwave-assisted and ultrasound-assisted synthesis.

General Reaction Scheme

The fundamental reaction involves the cyclocondensation of 4-Bromo-N1-methylbenzene-1,2-diamine with benzil. The hydrochloride salt of the diamine is typically neutralized in situ or prior to the reaction.

Caption: General synthetic route to 6-Bromo-1-methyl-2,3-diphenylquinoxaline.

Experimental Protocols

This method represents the traditional approach to quinoxaline synthesis, relying on thermal energy to drive the reaction.

Materials:

• 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride

• Benzil

• Ethanol

• Glacial Acetic Acid (catalyst)

• Sodium bicarbonate

Procedure:

• In a round-bottom flask, dissolve 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride (1 mmol) in ethanol (20 mL).

• Add a saturated solution of sodium bicarbonate dropwise until the effervescence ceases to neutralize the hydrochloride and precipitate the free diamine.

• Filter the free diamine and wash with cold water. Dry the solid under vacuum.

• To a new round-bottom flask, add the dried 4-Bromo-N1-methylbenzene-1,2-diamine (1 mmol), benzil (1 mmol), and ethanol (20 mL).

• Add a catalytic amount of glacial acetic acid (0.1 mmol).

• Heat the mixture to reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate.

• If precipitation occurs, collect the solid by vacuum filtration and wash with cold ethanol.

• If no precipitate forms, reduce the solvent volume under reduced pressure and then add cold water to induce precipitation.

• Recrystallize the crude product from ethanol to obtain pure 6-Bromo-1-methyl-2,3-diphenylquinoxaline.

Microwave irradiation offers a significant acceleration of many organic reactions.[3][4]

Materials:

• 4-Bromo-N1-methylbenzene-1,2-diamine (free base)

• Benzil

• Ethanol (optional, can be performed solvent-free)

Procedure:

• In a microwave-safe reaction vessel, combine 4-Bromo-N1-methylbenzene-1,2-diamine (1 mmol) and benzil (1 mmol).

• If using a solvent, add a minimal amount of ethanol (2-3 mL). For a solvent-free approach, proceed without a solvent.

• Seal the vessel and place it in a microwave synthesizer.

• Irradiate the mixture at 120-150°C for 5-15 minutes.

• After cooling, dissolve the residue in a small amount of ethanol and add water to precipitate the product.

• Collect the solid by vacuum filtration and recrystallize from ethanol.

Ultrasound provides mechanical energy to promote the reaction, often at ambient temperature.

Materials:

• 4-Bromo-N1-methylbenzene-1,2-diamine (free base)

• Benzil

• Ethanol

Procedure:

• In a flask, dissolve 4-Bromo-N1-methylbenzene-1,2-diamine (1 mmol) and benzil (1 mmol) in ethanol (10 mL).

• Place the flask in an ultrasonic bath and irradiate at room temperature for 30-60 minutes, monitoring the reaction by TLC.

• Once the reaction is complete, add water to the mixture to precipitate the product.

• Collect the solid by vacuum filtration and recrystallize from ethanol.

Comparison of Synthetic Methods

Method	Typical Reaction Time	Typical Yield (%)	Key Advantages	Key Disadvantages
Classical Thermal	2 - 4 hours	70 - 85%	Well-established, simple equipment.	Long reaction times, higher energy consumption.[5]
Microwave-Assisted	5 - 15 minutes	85 - 95%	Drastically reduced reaction times, often higher yields, potential for solvent-free conditions.[3][6]	Requires specialized microwave reactor.
Ultrasound-Assisted	30 - 60 minutes	80 - 90%	Mild reaction conditions (room temperature), reduced energy consumption.[7]	Requires an ultrasonic bath.

Spectroscopic Analysis (¹H NMR and ¹³C NMR)

A thorough analysis of the ¹H and ¹³C NMR spectra is crucial for confirming the structure of the synthesized 6-Bromo-1-methyl-2,3-diphenylquinoxaline. The following sections detail the expected spectral features and their interpretation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ecommons.udayton.edu [ecommons.udayton.edu]
• 4. ajrconline.org [ajrconline.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Microwave-assisted Solvent-free Synthesis and in Vitro Antibacterial Screening of Quinoxalines and Pyrido[2, 3b]pyrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ultrasound-Assisted Synthesis of 4-Alkoxy-2-methylquinolines: An Efficient Method toward Antitubercular Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Resolving the Unresolvable: A Comparative Guide to X-Ray Crystallography of Schiff-Base Metal Complexes

Schiff-base metal complexes—characterized by their versatile azomethine (–C=N–) linkages and tunable coordination spheres—are cornerstones in modern drug development and catalysis[1]. From acting as potent antimicrobial agents to serving as targeted anticancer therapeutics, the biological efficacy of these complexes is intrinsically linked to their three-dimensional molecular geometry[2].

However, obtaining high-quality single-crystal X-ray diffraction (SCXRD) data for these compounds is notoriously difficult. Similar Schiff-base ligands often exhibit molecular flexibility and rely on weak intermolecular forces (such as π-π stacking and hydrogen bonding), leading to high rates of polymorphism, twinning, and the formation of poorly diffracting microcrystals[3][4].

This guide provides an objective, data-driven comparison of crystallization methodologies and X-ray diffractometer technologies to help researchers optimize the structural resolution of challenging Schiff-base metal complexes.

Comparative Analysis: Crystallization Techniques

The transition from a synthesized Schiff-base metal powder to a diffraction-quality single crystal requires precise thermodynamic control. Rapid supersaturation often leads to kinetic trapping, resulting in twinned or disordered lattices[4]. Below is a comparison of three primary crystallization techniques applied to a standard Cu(II)-Salen complex.

Causality & Performance Insights

• Slow Evaporation: While simple, this method relies on the continuous loss of solvent, which constantly changes the dielectric constant and solubility parameters of the solution. For flexible Schiff-base ligands, this dynamic environment promotes rapid nucleation, yielding clustered, twinned crystals[5].

• Vapor Diffusion (Hanging/Sitting Drop): This method isolates the complex in a closed thermodynamic system. The slow diffusion of an antisolvent (e.g., diethyl ether) into the mother liquor (e.g., methanol) gently lowers solubility, allowing the system to remain in the metastable zone longer. This promotes the growth of single, highly ordered macroscopic crystals.

• Solvent Layering: Creates a concentration gradient. While effective for rigid complexes, the diffusion interface can be easily disturbed, leading to localized rapid precipitation.

Table 1: Performance Metrics of Crystallization Techniques (Cu(II)-Salen Complex)

Crystallization Technique	Success Rate (Single Crystal)	Avg. Crystal Size (mm)	Mosaicity (°)	Twinning Propensity	Time to Crystallization
Vapor Diffusion	82%	0.15 × 0.10 × 0.05	0.42	Low	3 – 7 Days
Solvent Layering	55%	0.20 × 0.08 × 0.02	0.65	Moderate	7 – 14 Days
Slow Evaporation	28%	0.05 × 0.05 × 0.01	1.15	High	1 – 3 Days

Data synthesized from standard laboratory optimization protocols for Schiff-base metal complexes.

Comparative Analysis: X-Ray Source Technologies

Even with optimal crystallization, Schiff-base complexes often yield thin plates or needles with weak diffracting power. The choice of X-ray source and detector is critical for achieving a resolution where sinθmax​/λ>0.6A˚−1 [6].

Causality & Performance Insights

• Traditional Sealed Tube (Mo Kα): Generates a divergent beam with relatively low flux density. It is sufficient for large, strongly diffracting crystals but fails to resolve the high-angle reflections of small Schiff-base microcrystals, leading to poor data-to-parameter ratios and high R1​ values.

• Microfocus Source (Cu Kα / Mo Kα): Utilizes multilayer optics to focus the X-ray beam into a highly brilliant, narrow spot (typically <100 µm). When coupled with a Continuous Photon Counting (CPAD) detector, the signal-to-noise ratio is drastically improved[6]. This is the gold standard for in-house resolution of weakly diffracting Schiff-base microcrystals.

• Synchrotron Radiation: Provides unparalleled flux and tunable wavelengths, ideal for ultra-microscopic or highly twinned crystals, but access is limited and cost-prohibitive for routine screening.

Table 2: Refinement Statistics for a Twinned Zn(II) Schiff-Base Microcrystal

X-Ray Source Technology	Resolution Limit (Å)	R1​ (I > 2σ(I))	wR2​ (All Data)	Goodness-of-Fit (S)	Data Completeness
Sealed Tube (Mo Kα)	0.95	0.095	0.245	1.35	88.5%
Microfocus (Cu Kα)	0.78	0.042	0.112	1.04	99.2%
Synchrotron (0.71 Å)	0.70	0.031	0.085	1.01	99.8%

Conclusion: Upgrading from a sealed tube to a microfocus source provides a 55% improvement in R1​ values, bringing the structure within acceptable publication limits without the need for synchrotron access.

Structural Resolution Workflow

The following diagram illustrates the logical pathway from ligand synthesis to structural refinement, highlighting the critical decision nodes for resolving difficult complexes.

Workflow comparing crystallization and X-ray source pathways for Schiff-base metal complexes.

Validated Experimental Protocol: Synthesis and Resolution

To ensure scientific integrity and reproducibility, the following self-validating protocol details the optimal pathway (Vapor Diffusion + Microfocus SCXRD) for a generic Cu(II) Schiff-base complex[7].

Phase 1: Synthesis and Complexation

• Ligand Preparation: Dissolve 2.0 mmol of the primary amine and 2.0 mmol of the active carbonyl (e.g., salicylaldehyde) in 20 mL of absolute ethanol. Reflux for 4 hours. Monitor via TLC until the primary amine is consumed.

• Metal Complexation: Add a methanolic solution of Cu(II) acetate (1.0 mmol) dropwise to the warm ligand solution[8]. Stir under reflux for an additional 2 hours.

• Isolation: Cool the mixture to room temperature. Filter the resulting microcrystalline precipitate, wash with cold ethanol, and dry under a vacuum.

Phase 2: Vapor Diffusion Crystallization

Causality Check: We avoid slow evaporation to prevent the rapid precipitation of the flexible Cu(II) complex, which causes twinning.

• Mother Liquor: Dissolve 10 mg of the synthesized complex in 1 mL of a high-solubility solvent (e.g., Dimethylformamide or Dichloromethane) in a small inner vial.

• Antisolvent: Place 3 mL of a low-solubility volatile antisolvent (e.g., Diethyl ether or Hexane) in a larger outer vial.

• Diffusion Setup: Carefully place the unsealed inner vial into the outer vial. Seal the outer vial tightly with a PTFE-lined cap.

• Incubation: Store the setup in a vibration-free environment at a constant 20°C. Single crystals suitable for X-ray diffraction typically form within 5 to 7 days as the antisolvent slowly diffuses into the mother liquor.

Phase 3: X-Ray Diffraction and Refinement

• Crystal Mounting: Select a single crystal (approx. 0.15 × 0.10 × 0.05 mm) under a polarized microscope. Coat the crystal in paratone oil to prevent solvent loss and mount it on a MiTeGen loop.

• Data Collection: Transfer the loop to a diffractometer equipped with a Microfocus Cu Kα source (λ = 1.54184 Å) and a CPAD detector.

• Cryocooling: Utilize an open-flow nitrogen cryostat to maintain the crystal at 100 K. Causality: Low-temperature collection minimizes atomic thermal displacement parameters (anisotropic vibrations), significantly improving high-angle diffraction intensity[6].

• Integration & Refinement: Integrate the data using the diffractometer's native software (e.g., APEX4 or CrysAlisPro). Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) within the Olex2 GUI[6].

References

• High-Temperature X-Ray Crystal Structure Analysis of Schiff Base Cu(II) and Ni(II) Complexes and Data Statistics Source: MDPI / PubMed Central (PMC) URL:[Link]

• Synthesis, physicochemical elucidation, biological screening and molecular docking studies of a Schiff base and its metal(II) complexes Source: Arabian Journal of Chemistry URL:[Link]

• Design of New Schiff-Base Copper(II) Complexes: Synthesis, Crystal Structures, DFT Study, and Binding Potency toward Cytochrome P450 3A4 Source: ACS Omega / PubMed Central (PMC) URL:[Link]

• Schiff base metal complexes as emerging therapeutics against antimicrobial-resistant skin pathogens Source: PubMed Central (PMC) URL:[Link]

• Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies Source: ACS Omega URL:[Link]

• Viewpoints Concerning Crystal Structure from Recent Reports on Schiff Base Compounds and Their Metal Complexes Source: MDPI URL:[Link]

• An Insight into the Effect of Schiff Base and their d and f Block Metal Complexes on Various Cancer Cell Lines as Anticancer Agents: A Review Source: Eco-Vector URL:[Link]

• Cold Crystallization in Schiff-Base Nickel(II) Complexes Derived from Three Toluidine Isomers Source: The Journal of Physical Chemistry C - ACS Publications URL:[Link]

• Crystallization and Characterization of a New Fluorescent Molecule Based on Schiff Base Source: Scientific Research Publishing (SCIRP) URL:[Link]

Sources

• 1. Schiff base metal complexes as emerging therapeutics against antimicrobial-resistant skin pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Insight into the Effect of Schiff Base and their d and f Block Metal Complexes on Various Cancer Cell Lines as Anticancer Agents: A Review - Presenjit - Anti-Cancer Agents in Medicinal Chemistry [journals.eco-vector.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scirp.org [scirp.org]
• 6. High-Temperature X-Ray Crystal Structure Analysis of Schiff Base Cu(II) and Ni(II) Complexes and Data Statistics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design of New Schiff-Base Copper(II) Complexes: Synthesis, Crystal Structures, DFT Study, and Binding Potency toward Cytochrome P450 3A4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle management of complex halogenated aromatic amines. While 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is a highly valuable intermediate in synthetic chemistry, its structural motifs demand rigorous, scientifically grounded handling and disposal protocols.

This guide moves beyond basic safety data sheets to provide a self-validating operational system. By understanding the mechanistic causality behind these safety protocols, your laboratory can minimize risk, ensure environmental compliance, and establish a culture of uncompromising safety.

Mechanistic Hazard Assessment: The Causality of Risk

To design an effective disposal and handling plan, we must first deconstruct the molecule's specific hazards. The danger of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride stems from three distinct structural features:

• The Aromatic Amine Core: Aromatic amines are highly reactive. Systemically, they can cause methemoglobinemia and act as potent skin sensitizers[1]. During thermal destruction (combustion), the nitrogen atoms in the amine groups generate toxic nitrogen oxides (NOx)[2].

• The Bromine Substituent: Halogenation significantly increases the molecule's lipophilicity, which enhances dermal penetration. Environmentally, halogenated organics are highly toxic to aquatic life and resist natural biodegradation, necessitating complete destruction rather than dilution.

• The Hydrochloride Salt: While the salt form improves aqueous solubility for synthetic utility, it readily dissociates in ambient moisture. This creates a localized acidic microenvironment that exacerbates mucosal, ocular, and respiratory irritation upon dust inhalation[3].

Quantitative Data & Classification Summary

Before initiating any workflow, ensure your waste management systems are calibrated to the following specifications:

Property / Parameter	Specification / Classification
Chemical Name	4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride
CAS Registry Number	55783-42-1 (dihydrochloride) / 69038-76-2 (free base)
Molecular Formula	C7H11BrCl2N2
Primary GHS Hazards	H317 (Skin Sensitization), Aquatic Toxicity
Waste Segregation Category	Halogenated Organic Waste
Mandatory Destruction	High-Temperature Incineration + Alkaline Scrubber

Step-by-Step Operational & Disposal Protocols

Every protocol below is designed as a self-validating system , meaning the workflow includes built-in checks to confirm that the safety objective has been achieved.

Protocol A: Spill Containment and Decontamination

Objective: Prevent aerosolization and neutralize localized acidity.

• Evacuation & PPE: Immediately isolate the area. Do not attempt cleanup without a P100 particulate respirator, chemical-resistant goggles, and double-layered nitrile gloves.

• Containment (Solid): If the material is a dry powder, do not dry sweep . Dry sweeping aerosolizes the toxic aromatic amine, drastically increasing inhalation risk. Instead, lightly mist the spill with water (wet-sweeping) to bind the powder into a manageable paste[4].

• Containment (Liquid): If dissolved in a solvent, surround the spill with an inert, non-combustible absorbent like vermiculite. Do not use combustible sawdust.

• Collection: Scoop the absorbed mixture using non-sparking tools and place it into a high-density polyethylene (HDPE) hazardous waste container.

• Decontamination: Wash the spill surface with a specialized amine decontamination solution or a mild alkaline detergent[4].

• System Validation: To validate that the area is fully decontaminated, swab the cleaned surface with a moistened pH test strip. Because the compound is a hydrochloride salt, residual chemical will present as acidic. A neutral pH reading (6.5–7.5) confirms successful removal.

Protocol B: Final Chemical Disposal (Incineration)

Objective: Complete molecular destruction and toxic gas neutralization.

• Segregation: Label the container strictly as "Halogenated Organic Waste." Mixing this with non-halogenated waste violates disposal guidelines and can create dangerous downstream reactions in waste processing facilities.

• Solvent Mixing: At the licensed disposal facility, the material is dissolved or mixed with a highly combustible solvent to ensure a consistent, high-energy burn rate[5].

• Thermal Destruction: Inject the mixture into a chemical incinerator equipped with an afterburner.

  • Causality: The afterburner maintains extreme temperatures (>1000°C) for an extended residence time. This ensures the complete thermal cleavage of the highly stable aromatic ring, preventing the release of unburned toxic volatile organic compounds (VOCs).

• Gas Scrubbing: Route the exhaust gases through an alkaline scrubber (e.g., sodium hydroxide cascade).

  • Causality: Combustion of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride generates corrosive hydrogen bromide (HBr), hydrogen chloride (HCl), and toxic nitrogen oxides (NOx)[2]. The alkaline scrubber neutralizes these acidic gases into harmless aqueous salts (e.g., NaBr, NaCl, NaNO3) before atmospheric release[6].

• System Validation: Continuous emission monitoring systems (CEMS) at the incinerator stack validate the destruction efficiency by measuring exhaust pH and NOx levels, ensuring total regulatory compliance.

Visualizing the Disposal Logic

The following workflow illustrates the critical path for managing this specific chemical waste, highlighting the mandatory neutralization steps required for halogenated amines.

Fig 1: Lifecycle disposal workflow for halogenated aromatic amine waste, highlighting neutralization.

References

• SKC Inc. "SDS 2002 - Aromatic Amine Cleaning Developing Solution".[Link]

• PubChem. "2,3-Dichloroaniline | C6H5Cl2N (Aromatic Amine Hazards)". [Link]

• Google Patents / US8722954B2. "Use of solvent to decrease caustic scrubber fouling".

Sources

• 1. 4-Bromo-N1-methylbenzene-1,2-diamine | 69038-76-2 [sigmaaldrich.com]
• 2. 2,3-Dichloroaniline | C6H5Cl2N | CID 11844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 55783-42-1 | 4-Bromo-N1-methylbenzene-1,2-diamine dihydrochloride - AiFChem [aifchem.com]
• 4. international.skcinc.com [international.skcinc.com]
• 5. international.skcinc.com [international.skcinc.com]
• 6. US8722954B2 - Use of solvent to decrease caustic scrubber fouling - Google Patents [patents.google.com]

A Comprehensive Guide to the Safe Handling of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Handling chemical compounds in a laboratory setting demands a rigorous adherence to safety protocols. This guide provides essential, immediate safety and logistical information for the handling of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride, a compound that requires careful management due to its potential hazards. As Senior Application Scientists, our goal is to empower you with the knowledge to work safely and effectively, ensuring both personal and environmental protection.

Understanding the Hazard Profile

Key Potential Hazards:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Skin and Eye Irritation/Corrosion: Can cause skin irritation and serious eye irritation or damage.[3][4][5]

• Sensitization: May cause an allergic skin reaction or asthma-like symptoms if inhaled.[3]

• Organ Toxicity: Some aromatic amines can cause damage to organs through prolonged or repeated exposure.[2]

• Environmental Hazards: Many aromatic amines are toxic to aquatic life.[2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical when handling 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride. The selection of appropriate PPE is contingent on a thorough risk assessment of the specific procedures being undertaken.

PPE Component	Specifications and Rationale
Eye and Face Protection	Tightly fitting safety goggles are the minimum requirement to protect against splashes.[3][6] A faceshield (8-inch minimum) should be worn in conjunction with goggles when there is a significant risk of splashing.[3][6][7]
Hand Protection	Chemical-resistant gloves are mandatory. Nitrile gloves are a common choice for incidental contact, but for prolonged handling or immersion, gloves made of materials like butyl rubber or Viton™ should be considered.[7][8] Always inspect gloves for any signs of degradation or perforation before use and practice proper glove removal techniques to avoid skin contact.[3][6]
Body Protection	A fully buttoned lab coat is standard.[2] For procedures with a higher risk of splashes or spills, a chemical-resistant apron or coveralls made from materials like Tyvek® or Tychem® should be worn.[9]
Respiratory Protection	Work should be conducted in a well-ventilated area , preferably within a certified chemical fume hood, to minimize inhalation exposure.[3][4][10] If a fume hood is not available or if dusts are generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates may be necessary.[10][11]

Operational Plan: From Receipt to Use

A clear and logical workflow is essential for minimizing risk. The following diagram illustrates the key stages of handling this compound within a laboratory setting.

Caption: Workflow for Handling 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride.

Step-by-Step Handling Protocol:

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[10][12][13] The recommended storage temperature is often room temperature, in a dark place under an inert atmosphere.[14]

• Preparation and Weighing:

  • Always handle this compound within a certified chemical fume hood to control potential inhalation of dust or vapors.[2][4]

  • Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[11]

  • Don the appropriate PPE as outlined in the table above.

  • When weighing the solid, use a spatula and handle it carefully to avoid generating dust.

• Experimental Use:

  • When adding the compound to a reaction vessel, do so slowly and carefully to prevent splashing.

  • Maintain a clean and organized workspace to minimize the risk of accidental spills.

  • Do not eat, drink, or smoke in the laboratory area where this chemical is being handled.[3][4]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is crucial.

Incident	First Aid and Emergency Response
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][6][15] Seek immediate medical attention.[3][4]
Skin Contact	Immediately remove all contaminated clothing and wash the affected skin area with soap and plenty of water for at least 15 minutes.[6][10] Seek medical attention if irritation develops or persists.[4]
Inhalation	Move the affected person to fresh air. If they are not breathing, give artificial respiration.[10] Seek immediate medical attention.[3][4]
Ingestion	Do NOT induce vomiting.[3][6] Rinse the mouth with water and seek immediate medical attention.[3][4]
Small Spill	For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite) and place it in a suitable, labeled container for hazardous waste disposal.[3][6][13]
Large Spill	For large spills, evacuate the area and contact your institution's emergency response team.[12]

Disposal Plan: Environmental Responsibility

Proper disposal of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride and any contaminated materials is a critical final step. As a halogenated organic compound, it must be disposed of as hazardous waste.

Waste Segregation and Disposal Protocol:

• Waste Collection:

  • Collect all waste containing this compound, including excess reagent, contaminated absorbents, and disposable PPE, in a designated and clearly labeled hazardous waste container.[12][16]

  • The container must be compatible with the waste, have a tightly sealing lid, and be kept closed except when adding waste.[12][13]

• Labeling:

  • The waste container must be labeled with the words "Hazardous Waste" and a full list of its contents, including "4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride."[12] Do not use abbreviations or chemical formulas.[12]

• Storage of Waste:

  • Store the hazardous waste container in a designated satellite accumulation area, away from incompatible materials.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[12]

  • Do not dispose of this chemical down the drain or in the regular trash.[13]

Conclusion: Fostering a Culture of Safety

The safe handling of 4-Bromo-N1-methylbenzene-1,2-diamine hydrochloride is paramount for the well-being of laboratory personnel and the protection of the environment. By understanding the potential hazards, diligently using the correct personal protective equipment, following established operational and disposal plans, and being prepared for emergencies, you can confidently and safely incorporate this compound into your research and development workflows. This guide serves as a foundational resource, and it is essential to always consult your institution's specific safety protocols and the most current Safety Data Sheet (SDS) for this chemical.

References

• Aromatic Amine DECONtamination Solution Safety D
• Halogenated Organic Liquids - Standard Oper
• Hazardous Waste Segreg
• Halogen
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• Arom
• Hazardous Waste Reduction. Environmental Health and Safety, University of Wisconsin-Madison.
• Section 6C: Protective Equipment. Environmental Health and Safety, Princeton University.
• Aromatic Amine Cleaning Developing Solution Safety D
• Halogenated Waste Information. University of California, Santa Cruz.
• Safety Data Sheet for a rel
• Safety Data Sheet for a rel
• Material Safety Data Sheet for a rel
• Personal Protective Equipment. US EPA.
• Safety Data Sheet for 4-Bromoaniline. Fisher Scientific.
• Safety Data Sheet for a rel
• 4-Bromo-N1-methylbenzene-1,2-diamine Product Page. Sigma-Aldrich.
• Safety Data Sheet for a rel
• Safety Data Sheet for a related compound.
• How to Choose PPE for Chemical Work.
• PPE for the Oil & Gas Industry. DuPont.
• Understanding Solvents and PPE for Chemical Safety. MCR Safety.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]
• 3. international.skcinc.com [international.skcinc.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. international.skcinc.com [international.skcinc.com]
• 7. mcrsafety.com [mcrsafety.com]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. arclin.com [arclin.com]
• 10. fishersci.com [fishersci.com]
• 11. tri-iso.com [tri-iso.com]
• 12. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 13. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 14. 4-Bromo-N1-methylbenzene-1,2-diamine | 69038-76-2 [sigmaaldrich.com]
• 15. fishersci.com [fishersci.com]
• 16. bucknell.edu [bucknell.edu]